(1S)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol

Core Science & Biosynthesis

(1S)-2-Bromo-1-(2-methoxyphenyl)ethan-1-ol: A Chiral Synthon for Ortho-Substituted Therapeutics

Executive Summary

(1S)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol is a high-value chiral halohydrin intermediate. Its structural uniqueness lies in the ortho-methoxy substituent, which imparts specific steric and electronic properties (the "ortho-effect") critical for designing selective ligands for G-protein coupled receptors (GPCRs), particularly dopamine and serotonin subtypes. This guide outlines the physicochemical profile, asymmetric synthesis, and divergent reactivity of this core scaffold, emphasizing biocatalytic routes for high enantiomeric excess (ee).

Chemical Identity & Stereochemical Architecture

The molecule consists of a chiral ethanol backbone substituted with a bromine atom at the

-position and a 2-methoxyphenyl group at the benzylic position.

Property	Data
IUPAC Name	(1S)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol
Common Name	(S)-2-Bromo-1-(2-methoxyphenyl)ethanol
Molecular Formula
Molecular Weight	231.09 g/mol
Precursor CAS	31949-21-0 (Ketone: 2-bromo-1-(2-methoxyphenyl)ethanone)
Chiral Center	C1 (S-configuration)
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, MeOH, EtOAc, DCM; Insoluble in water
Stability	Hygroscopic; store under inert atmosphere at -20°C

Stereochemical Considerations

The (1S)-configuration is generally the bioactive enantiomer for adrenergic and monoaminergic targets. The ortho-methoxy group introduces significant steric bulk compared to para-isomers, potentially restricting rotation around the phenyl-C1 bond. This conformational constraint is often exploited to lock the molecule into a bioactive conformation.

Asymmetric Synthesis: The Biocatalytic Route

While chemical reduction (e.g., NaBH

) yields racemates requiring wasteful resolution, and CBS reduction is sensitive to moisture, Biocatalytic Asymmetric Reduction using Ketoreductases (KREDs) is the industry standard for generating the (1S)-enantiomer with ee.

Mechanism of Action

The reaction utilizes an NADPH-dependent alcohol dehydrogenase (ADH/KRED). The enzyme transfers a hydride to the Re-face of the prochiral ketone, yielding the (S)-alcohol. A coupled glucose dehydrogenase (GDH) system recycles the cofactor.

Figure 1: Biocatalytic cycle coupling KRED-mediated reduction with GDH cofactor recycling.

Experimental Protocol: Enzymatic Reduction

Objective: Synthesis of (1S)-2-bromo-1-(2-methoxyphenyl)ethan-1-ol on a 10g scale.

• Buffer Preparation: Prepare 200 mL of Potassium Phosphate buffer (100 mM, pH 7.0) containing 1 mM

  (cofactor stabilizer).

• Cofactor Mix: Dissolve NADP+ (20 mg) and D-Glucose (1.5 eq, 12 g) in the buffer.

• Enzyme Addition: Add commercially available KRED (e.g., Codexis KRED-P1 series or equivalent Rhodococcus ADH) and GDH (200 U).

• Substrate Addition: Dissolve 2-bromo-1-(2-methoxyphenyl)ethanone (10 g, 43.6 mmol) in DMSO (20 mL). Add this solution dropwise to the aqueous enzyme mixture.

  • Note: The ortho-methoxy group decreases water solubility; DMSO cosolvent is critical.

• Reaction: Stir at 30°C and 250 rpm for 24 hours. Monitor pH and adjust to 7.0 using 1M NaOH (gluconic acid byproduct lowers pH).

• Workup: Extract with Ethyl Acetate (3 x 100 mL). Dry combined organics over

  , filter, and concentrate in vacuo.

• Purification: Recrystallize from Hexane/EtOAc if ee < 99%.

Reactivity Profile & Divergent Synthesis

The (1S)-bromohydrin is a "spring-loaded" electrophile. It serves as a divergent point for two major pathways: Epoxide Formation (Base-mediated) and Direct Displacement (Nucleophilic).

Pathway A: Epoxide Formation (The Gateway)

Treatment with mild base (e.g.,

in Acetone) effects an intramolecular reaction to form (S)-2-(2-methoxyphenyl)oxirane. This epoxide is the actual substrate for ring-opening with amines to form -blocker analogs.

Pathway B: Direct Displacement

Direct reaction with strong nucleophiles (azide, cyanide) typically proceeds with inversion of configuration (Walden inversion) at the

-carbon (C2), preserving the chiral center at C1.

Figure 2: Divergent synthetic pathways from the bromohydrin core.

Analytical Characterization

Validating the identity and purity of the (1S)-isomer is critical before proceeding to subsequent steps.

Chiral HPLC Method

• Column: Chiralcel OJ-H or OD-H (Daicel).

• Mobile Phase: Hexane : Isopropanol (90:10).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 220 nm and 254 nm.

• Expectation: The (S)-enantiomer typically elutes second on OJ-H columns (verify with racemate standard).

NMR Spectroscopy (Diagnostic Signals)

• NMR (400 MHz, ):
  • 3.85 (s, 3H, ) – Distinct singlet.
  • 5.15 (dd, 1H, ) – The chiral proton.
  • 3.50-3.70 (m, 2H, ) – Diastereotopic protons due to the adjacent chiral center.
  • 6.8-7.5 (m, 4H, Ar-H) – Ortho-substitution pattern shows characteristic splitting (dd, td).

Safety & Handling (MSDS Highlights)

Hazard Class	Description	Precaution
Skin Irritant	Category 2 (H315)	Wear nitrile gloves; potential vesicant (blistering agent).
Eye Damage	Category 2A (H319)	Wear safety goggles; wash stations must be available.
Lachrymator	Alpha-halo ketones/alcohols	Handle ONLY in a functioning fume hood.
Storage	Light sensitive	Amber vials, under Argon.

Disposal: Quench excess bromohydrin with aqueous sodium thiosulfate before disposal into halogenated waste streams to prevent alkylation of downstream waste.

References

• Bioc

  -Halo Ketones: Patel, R. N. (2008). Biocatalysis for synthesis of chiral pharmaceutical intermediates. In Handbook of Chiral Chemicals. CRC Press.

• Structural Characterization of ortho-Methoxy Analogs: Zhang, J., et al. (2009).[1] Crystal structure of 2-bromo-1-(4-methoxyphenyl)ethanone (Analogous structure analysis). Acta Crystallographica Section E.

• Synthesis of Chiral Epoxides from Bromohydrins: Corey, E. J., & Link, J. O. (1992). A general, catalytic, and enantioselective synthesis of

  -amino acids. Journal of the American Chemical Society. (Foundational methodology for bromohydrin cyclization).

• KRED Screening Protocols: Codexis Inc. KRED Screening Kits for Ketone Reduction. (Standard industry protocols for screening enzyme panels against specific substrates). Link

Sources

• 1. researchgate.net [researchgate.net]

Technical Profile: (S)-2-Bromo-1-(2-methoxyphenyl)ethanol

This in-depth technical guide provides a comprehensive profile of (S)-2-bromo-1-(2-methoxyphenyl)ethanol , focusing on its identification, asymmetric synthesis, and application in pharmaceutical development.

Executive Summary

(S)-2-bromo-1-(2-methoxyphenyl)ethanol is a high-value chiral halohydrin intermediate used in the synthesis of enantiopure benzofurans, adrenergic receptor blockers, and reuptake inhibitors. While its ketone precursor is widely available, the specific (S)-enantiomer is often synthesized in situ or on-demand due to its utility as a transient chiral building block.

This guide addresses the critical gap in public registry data by correlating the (S)-isomer with its registered (R)-enantiomer and providing validated synthesis protocols to access the (S)-form with >99% enantiomeric excess (ee).

Chemical Identity & CAS Registry[1][2][3]

The specific CAS number for the (S)-enantiomer is not widely indexed in public chemical inventories, which often default to the racemate or the ketone precursor. However, the (R)-enantiomer has a definitive registry, allowing for precise identification through stereochemical correlation.

Identity Matrix

Parameter	Details
Chemical Name	(S)-2-bromo-1-(2-methoxyphenyl)ethanol
Common Synonyms	(S)-2-Bromo-1-(2-methoxyphenyl)ethan-1-ol; (S)-α-(Bromomethyl)-2-methoxybenzyl alcohol
Molecular Formula	C₉H₁₁BrO₂
Molecular Weight	231.09 g/mol
Chiral Center	C1 (Benzylic position)
(R)-Enantiomer CAS	1212339-30-4 (Reference Anchor)
Ketone Precursor CAS	31949-21-0 (2-Bromo-1-(2-methoxyphenyl)ethanone)
Racemic CAS	Not explicitly indexed; refer to Ketone Precursor

Critical Note: When sourcing this compound, vendors often supply the ketone (CAS 31949-21-0) . To obtain the (S)-alcohol, researchers must perform an asymmetric reduction as detailed in Section 3.

Asymmetric Synthesis Pathways

To access (S)-2-bromo-1-(2-methoxyphenyl)ethanol with high optical purity, two primary routes are recommended: Biocatalytic Reduction (for mild conditions and high selectivity) and Asymmetric Transfer Hydrogenation (ATH) (for scalability).

Route A: Biocatalytic Reduction (Enzymatic)

This method utilizes engineered ketoreductases (KREDs) or alcohol dehydrogenases (ADHs) to stereoselectively reduce the ketone.

• Enzyme: Thermoanaerobacter pseudethanolicus secondary alcohol dehydrogenase (TeSADH) mutants (e.g., ΔP84/A85G).

• Mechanism: The enzyme delivers a hydride to the Re-face or Si-face of the ketone, governed by the size of the ortho-substituent.

• Protocol:

  • Substrate: Dissolve 2-bromo-1-(2-methoxyphenyl)ethanone (10 mM) in a buffer (Tris-HCl, pH 7.5) containing 10-20% isopropanol (as hydrogen donor).

  • Catalyst: Add TeSADH mutant (1.6 μM) and NADP+ (1.0 mM).

  • Reaction: Incubate at 30–50°C with orbital shaking (180 rpm) for 12–24 hours.

  • Workup: Extract with ethyl acetate, dry over Na₂SO₄, and concentrate.

  • Result: Yields (S)-alcohol with >99% ee (Anti-Prelog selectivity is common with specific mutants for ortho-substituted rings).

Route B: Asymmetric Transfer Hydrogenation (Chemical)

Uses Ru-based catalysts for scalable chemical synthesis.

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (Noyori catalyst).

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotrope).

• Protocol:

  • Mix ketone (1.0 eq) with the Ru-catalyst (1 mol%) in DMF or DCM.

  • Add HCOOH/Et₃N slowly at 0°C.

  • Stir at room temperature for 10–16 hours.

  • Quench with water and extract.

• Note: The configuration of the product ((R) or (S)) depends on the ligand configuration ((S,S) or (R,R)). For many acetophenones, (S,S)-TsDPEN yields the (S)-alcohol, but the ortho-methoxy group can alter steric steering; verification by chiral HPLC is mandatory.

Synthesis Workflow Diagram

Figure 1: Dual pathways for the asymmetric synthesis of (S)-2-bromo-1-(2-methoxyphenyl)ethanol from its ketone precursor.

Applications in Drug Development[6]

The (S)-2-bromo-1-(2-methoxyphenyl)ethanol scaffold is a versatile "chiral switch" intermediate.

Synthesis of Chiral Benzofurans

The ortho-methoxy group allows for intramolecular cyclization. Treatment with a Lewis acid (e.g., BBr₃) demethylates the ether, revealing a phenol which then displaces the adjacent bromide to form a chiral dihydrobenzofuran or benzofuran, preserving the stereocenter or enabling controlled inversion.

Epoxide Formation

Treatment with a base (e.g., NaOH, K₂CO₃) converts the bromohydrin into the corresponding (S)-epoxide (styrene oxide derivative). This epoxide is a potent electrophile for nucleophilic attack by amines, leading to β-amino alcohol motifs common in beta-blockers and CNS-active agents.

Pharmaceutical Relevance

• Adrenergic Blockers: The 1-aryl-2-aminoethanol pharmacophore is central to beta-blockers. The ortho-methoxy substituent modifies lipophilicity and receptor binding affinity.

• Serotonin Modulators: Analogs of this compound are investigated for activity at 5-HT receptors, where the specific (S)-configuration often dictates agonist vs. antagonist activity.

Analytical Characterization

Validating the enantiomeric excess (ee) is critical.

Chiral HPLC Method

• Column: Daicel CHIRALCEL® OD-H or CHIRALPAK® AD-H (4.6 mm × 250 mm, 5 μm).

• Mobile Phase: n-Hexane : Isopropanol (90:10 to 98:2 v/v).

• Flow Rate: 0.5 – 1.0 mL/min.

• Detection: UV at 210 nm or 254 nm.

• Temperature: 25°C.

• Expected Elution: The enantiomers typically separate with a resolution (Rs) > 1.5.

  • Note: Establish the elution order using the commercially available (R)-standard (CAS 1212339-30-4) or by comparison with a racemic sample prepared by NaBH₄ reduction.

NMR Spectroscopy (Simulated for (S)-Isomer)

• ¹H NMR (400 MHz, CDCl₃): δ 7.45 (dd, 1H, Ar-H), 7.30 (m, 1H, Ar-H), 6.98 (m, 2H, Ar-H), 5.25 (dd, 1H, CH -OH), 3.85 (s, 3H, OCH₃ ), 3.60 (dd, 1H, CHH -Br), 3.45 (dd, 1H, CH H-Br), 2.80 (br s, 1H, OH).

• ¹³C NMR: Distinct peaks for the benzylic carbon (~70 ppm) and bromomethyl carbon (~38 ppm).

Safety & Handling (MSDS Summary)

• Hazards: The compound is an α-halohydrin and should be treated as Toxic and Irritant .

  • H302: Harmful if swallowed.[1]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.[2]

• Precursor Hazard: The ketone (2-bromo-1-(2-methoxyphenyl)ethanone) is a Lachrymator (causes tearing) and a skin sensitizer. Handle in a fume hood.

• Storage: Store at 2–8°C under inert gas (Argon/Nitrogen) to prevent oxidation or hydrolysis.

References

• BenchChem. 2-Bromo-1-(2-methoxyphenyl)ethanone | CAS No.: 31949-21-0. Retrieved from

• Al-Sayed, E., et al. (2024). Enantiocomplementary Asymmetric Reduction of 2-Haloacetophenones Using TeSADH. KAUST Repository. Retrieved from

• ChemSrc. (1R)-2-bromo-1-(2-methoxyphenyl)ethanol | CAS 1212339-30-4. Retrieved from

• Zhang, J., et al. (2009). 2-Bromo-1-(4-methoxyphenyl)ethanone. Acta Crystallographica Section E. Retrieved from

• Sigma-Aldrich. 2-Bromo-2'-methoxyacetophenone Product Sheet. Retrieved from

Sources

• 1. isotope.com [isotope.com]
• 2. fishersci.com [fishersci.com]

Chiral Bromohydrins: Versatile Building Blocks for Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Chirality in Drug Design

In the landscape of modern drug discovery, chirality is a fundamental principle that governs the interaction between a drug molecule and its biological target.[1][2][3] The three-dimensional arrangement of atoms in a chiral molecule can lead to enantiomers—non-superimposable mirror images—that often exhibit profoundly different pharmacological, toxicological, and pharmacokinetic properties.[1][2] The U.S. FDA's 1992 guidelines underscore this reality, mandating the characterization of individual stereoisomers in chiral drugs to ensure safety and efficacy.[2] One enantiomer may provide the desired therapeutic effect, while the other could be inactive or, in infamous cases like thalidomide, dangerously toxic.[1]

This necessity for stereochemical purity has driven the demand for versatile, enantiomerically enriched building blocks. Among these, chiral bromohydrins have emerged as exceptionally valuable synthons. Their vicinal bromo and hydroxyl functionalities, locked in a defined stereochemical relationship, serve as a gateway to a multitude of other chiral structures, most notably chiral epoxides, which are themselves cornerstone intermediates in pharmaceutical synthesis.[4][5][6] This guide provides a technical overview of the synthesis and application of chiral bromohydrins, offering field-proven insights for their effective use in medicinal chemistry programs.

Part 1: Enantioselective Synthesis of Chiral Bromohydrins

The generation of a specific bromohydrin enantiomer with high purity is the critical first step. Two primary strategies dominate the field: enzymatic resolution and asymmetric chemical synthesis.

Biocatalytic Synthesis via Halohydrin Dehalogenases (HHDH)

Nature provides a highly efficient and selective tool for chiral synthesis in the form of enzymes. Halohydrin dehalogenases (HHDHs) are a class of enzymes that catalyze the reversible dehalogenation of halohydrins to form epoxides.[7][8] This catalytic activity can be harnessed for the kinetic resolution of racemic bromohydrins, yielding both a highly enantiopure bromohydrin and its corresponding chiral epoxide.

The mechanism involves a catalytic triad (commonly Ser-Tyr-Arg) within the enzyme's active site. The tyrosine acts as a general base, deprotonating the hydroxyl group of the bromohydrin. The resulting alkoxide then performs an intramolecular SN2 attack, displacing the adjacent bromide to form the epoxide ring.[8][9] Because the enzyme's active site is chiral, it preferentially binds and converts one enantiomer of the racemic bromohydrin, leaving the other enantiomer unreacted and thus resolved.[7]

Scientist's Note: The key advantage of HHDH-catalyzed resolution is its exceptional enantioselectivity (often E > 150) under mild, aqueous conditions (neutral pH, ambient temperature), which preserves sensitive functional groups elsewhere in the molecule.[8] The choice of a specific HHDH variant (e.g., HheC from Agrobacterium radiobacter) can be crucial, as different enzymes exhibit varying substrate specificities and enantiopreferences.[7]

Experimental Workflow: Enzymatic Kinetic Resolution

Caption: Workflow for enzymatic kinetic resolution of a racemic bromohydrin.

Asymmetric Chemical Synthesis

While enzymatic methods are powerful, chemical routes offer broad substrate scope and can be tailored to produce either enantiomer by selecting the appropriate chiral catalyst or ligand.

1.2.1 Sharpless Asymmetric Dihydroxylation (SAD)

Though primarily known for creating chiral diols, the Sharpless Asymmetric Dihydroxylation can be adapted for bromohydrin synthesis. The reaction of an alkene with a catalytic amount of osmium tetroxide (OsO₄) and a chiral quinine-based ligand (e.g., (DHQ)₂PHAL or (DHQD)₂PHAL) in the presence of a bromide source can yield chiral bromohydrins.[10][11][12] The choice between the pseudoenantiomeric AD-mix-α ((DHQ)₂-PHAL) and AD-mix-β ((DHQD)₂-PHAL) dictates which face of the alkene is hydroxylated, thus controlling the final stereochemistry.[10][12][13]

1.2.2 Catalytic Enantioselective Bromohydroxylation

More direct methods involve the catalytic enantioselective bromohydroxylation of alkenes. For example, cinnamyl alcohols can be converted to optically active bromohydrins with high enantiomeric excess (up to 95% ee) using a chiral catalyst like (DHQD)₂PHAL with an N-bromoamide as the bromine source and water as the nucleophile.[14] This method directly installs both the bromo and hydroxyl groups across the double bond in a stereocontrolled fashion.[14] The reaction proceeds via a bromonium ion intermediate, which is then opened by water in a backside attack directed by the chiral catalyst.[15]

Method	Typical Substrate	Key Reagents	Advantages	Limitations
Enzymatic (HHDH)	Vicinal Halohydrins	Halohydrin Dehalogenase, Buffer	Excellent enantioselectivity (E > 150), Mild aqueous conditions, "Green" chemistry	Substrate scope can be limited by enzyme specificity, Provides one enantiomer and one epoxide
Sharpless AD Variant	Alkenes	OsO₄ (cat.), Chiral Ligand (AD-mix), Bromide source	Well-established, High ee values, Predictable stereochemistry	Use of toxic and expensive OsO₄, Indirect route
Asymmetric Bromohydroxylation	Alkenes (e.g., Cinnamyl alcohols)	Chiral Catalyst (e.g., (DHQD)₂PHAL), N-bromoamide, H₂O	Direct conversion, High ee values	Catalyst/substrate scope may be narrow, Optimization often required[14]

Part 2: Synthetic Utility in Medicinal Chemistry

The true power of chiral bromohydrins lies in their ability to be transformed into other critical chiral intermediates. Their vicinal, stereodefined functional groups are primed for intramolecular and intermolecular reactions.

Conversion to Chiral Epoxides

The most fundamental and widely used transformation of a chiral bromohydrin is its conversion to a chiral epoxide.[5][6][16] This reaction is a classic intramolecular Williamson ether synthesis.[5]

Mechanism: Treatment of the bromohydrin with a non-nucleophilic base (e.g., sodium hydride, NaH) deprotonates the hydroxyl group to form an alkoxide.[6] This alkoxide is perfectly positioned for an intramolecular SN2 backside attack on the carbon atom bearing the bromine.[6][9] This single, stereospecific step results in the inversion of configuration at the carbon being attacked and formation of the three-membered epoxide ring.[6]

Scientist's Note: The anti-periplanar arrangement of the hydroxyl and bromo groups is a prerequisite for this efficient ring closure. Since the initial formation of the bromohydrin from an alkene proceeds via an anti-addition, this stereochemical requirement is naturally fulfilled.[5][15] This reliable stereochemical outcome is a cornerstone of its utility.

Caption: Conversion of a chiral bromohydrin to a chiral epoxide via base treatment.

Case Study: Synthesis of β-Adrenergic Blockers (β-Blockers)

Chiral bromohydrins and their epoxide derivatives are classic precursors for the synthesis of β-blockers, a major class of cardiovascular drugs.[17][18][19] Many of these drugs, such as (S)-Propranolol and (S)-Metoprolol, contain a chiral β-amino alcohol pharmacophore. The (S)-enantiomer is typically responsible for the therapeutic activity.[17]

A common synthetic route involves the ring-opening of a chiral epoxide (derived from a bromohydrin) with an appropriate amine.[18] For example, the synthesis of (S)-Metoprolol can be achieved by reacting (S)-epoxide derived from 4-(2-methoxyethyl)phenol with isopropylamine. The nucleophilic amine attacks the less sterically hindered carbon of the epoxide, opening the ring to form the desired β-amino alcohol with high regioselectivity and retention of stereochemical integrity.[20]

Detailed Protocol: Base-Mediated Epoxidation of (R)-2-bromo-1-phenylethanol

This protocol describes the conversion of an enantiopure bromohydrin to its corresponding epoxide, a key step in many synthetic pathways.

Materials:

• (R)-2-bromo-1-phenylethanol (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

Procedure:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a dropping funnel, add sodium hydride (1.2 eq). Wash the NaH dispersion three times with anhydrous hexane to remove mineral oil and decant the hexane carefully under a stream of nitrogen. Add anhydrous THF to the flask.

• Cooling: Cool the resulting slurry to 0 °C in an ice-water bath.

• Substrate Addition: Dissolve (R)-2-bromo-1-phenylethanol (1.0 eq) in a minimal amount of anhydrous THF and add it to the dropping funnel. Add the bromohydrin solution dropwise to the stirred NaH slurry over 30 minutes, maintaining the temperature at 0 °C. Scientist's Note: Slow addition is crucial to control the exothermic reaction and hydrogen gas evolution.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C to neutralize any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel. Add ethyl acetate and water. Separate the layers. Extract the aqueous layer twice more with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with saturated brine solution. Dry the organic layer over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product, (R)-styrene oxide, can be purified by flash column chromatography on silica gel if necessary.

Conclusion

Chiral bromohydrins are not merely synthetic curiosities; they are workhorse molecules in the arsenal of the medicinal chemist. Their reliable and stereospecific conversion into chiral epoxides and other difunctionalized building blocks provides a robust platform for the construction of complex, enantiomerically pure active pharmaceutical ingredients.[4][14][21] The availability of both powerful biocatalytic and diverse chemical synthetic routes allows researchers to access these synthons with high selectivity and efficiency. A thorough understanding of their preparation and subsequent chemical manipulation is essential for any scientist engaged in the development of modern chiral therapeutics.

References

• Enantioselective Synthesis of Chiral Molecules: Methods, Applications, and Drug Development. Research and Reviews.
• Bromination of Alkenes - The Mechanism. Master Organic Chemistry.
• Catalytic enantioselective bromohydroxylation of cinnamyl alcohols.
• Chiral Separation of Beta-blockers by High-performance Liquid Chromatography and Determination of Bisoprolol Enantiomers in Surface Waters.
• Preparation and drug application of chiral epichlorohydrin.
• The Significance of Chirality in Drug Design and Development.
• Halohydrin Dehalogenases Are Structurally and Mechanistically Related to Short-Chain Dehydrogenases/Reductases. Journal of Bacteriology.
• bromohydrin and epoxide form
• Sharpless Dihydroxylation (Bishydroxyl
• Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). TÜBİTAK Academic Journals.
• Synthesis of β-adrenergic blockers ( R)-(−)-nifenalol and ( S)-(+)-sotalol via a highly efficient resolution of a bromohydrin precursor.
• Novel halohydrin dehalogenases by protein engineering and database mining. University of Groningen Research Portal.
• Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of N
• Synthesis of Enantioenriched Bromohydrins via Divergent Reactions of Racemic Intermediates
• Bromohydrins are converted into epoxides when treated with base. Propose a mechanism, using curved arrows to show the electron flow. Homework.Study.com.
• The Role of Chirality in Drug Design and Delivery: A Comprehensive Review. Preprints.org.
• Sharpless asymmetric dihydroxyl
• Synthesis of epoxides. Organic Chemistry Portal.
• Enantioselective synthesis using bromoacetals. Sheffield Hallam University Research Archive.
• Novel method could optimise beta-blocker synthesis. European Pharmaceutical Review.
• Bromohydrin synthesis by bromination or substitution. Organic Chemistry Portal.
• Halohydrin dehalogenases (HHDH) are enzymes that catalyze the formation and conversion of epoxides. Science of Synthesis.
• Epoxides - The Outlier Of The Ether Family. Master Organic Chemistry.
• Bio-catalytic asymmetric synthesis of β-adrenergic receptor blocker precursor. Taylor & Francis Online.
• Applications of sharpless asymmetric dihydroxylation in total synthesis of n
• Sharpless Asymmetric Dihydroxyl
• Stereoselective Halogenation in Natural Product Synthesis.
• Reactions of Epoxides under Acidic and Basic Conditions. Chemistry Steps.

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Technical Whitepaper: (S)-2-Bromo-1-(2-methoxyphenyl)ethanol

The following technical guide details the synthesis, characterization, and handling of the (S)-isomer of 2-bromo-1-(2-methoxyphenyl)ethanol . This document is structured for researchers and process chemists, focusing on the critical stereochemical inversion caused by the bromine substituent and the comparative efficacy of biocatalytic versus chemocatalytic routes.

Stereoselective Synthesis & Process Controls

Executive Summary & Significance

The (S)-isomer of 2-bromo-1-(2-methoxyphenyl)ethanol is a high-value chiral halohydrin building block.[1] While often cited in the context of Clopidogrel (Plavix) synthesis—where the 2-chlorophenyl analog is the direct intermediate—the 2-methoxyphenyl variant serves as a critical pharmacophore for MurA inhibitors (antibacterials) and specific

-adrenergic receptor blockers.[1]

Critical Stereochemical Insight: Researchers must note the Cahn-Ingold-Prelog (CIP) Priority Inversion . Unlike simple acetophenones where the phenyl group is Priority 2, the introduction of the

-bromine atom elevates the alkyl side chain ( ) to Priority 2 (due to Br > C).[1] Consequently, catalytic systems that typically yield (S)-alcohols from acetophenones (e.g., Noyori (S,S)-catalysts) will yield the (R)-isomer for this substrate.[1]

• Target: (S)-2-bromo-1-(2-methoxyphenyl)ethanol[1][2]

• Required Catalyst Configuration: (R,R)-Ruthenium complexes or anti-Prelog ketoreductases.[1]

Structural Analysis & Retrosynthesis

The synthesis targets the enantioselective reduction of the

-bromo ketone precursor.

Figure 1: Retrosynthetic pathway showing the critical reduction step.[1]

Experimental Protocols

Precursor Synthesis: Bromination

Safety Note:

-Bromo ketones are potent lachrymators.[1] Work in a fume hood.

Reagents: 2'-Methoxyacetophenone (1.0 eq), Copper(II) Bromide (

, 2.0 eq), Ethyl Acetate/Chloroform (1:1).[1]

• Dissolution: Dissolve 2'-methoxyacetophenone in a 1:1 mixture of EtOAc/CHCl

  (approx. 5 mL/mmol).

• Addition: Add finely powdered

  in one portion.

• Reflux: Heat the heterogeneous mixture to reflux. The green

  will gradually turn to white .

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). Reaction is typically complete in 2–4 hours.[1]

• Workup: Cool to RT. Filter off the copper salts through a pad of Celite.

• Purification: Concentrate the filtrate. Recrystallize from Ethanol/Hexane to yield the ketone as a white solid (MP: ~58–60 °C).[1]

Method A: Biocatalytic Reduction (Preferred for High ee)

Biocatalysis is preferred for industrial scalability due to mild conditions and superior enantiomeric excess (>99% ee).[1]

Enzyme Selection: Screening kits (e.g., Codexis, Daicel) should target Ketoreductases (KREDs) that exhibit anti-Prelog selectivity.[1]

• Typical Hits:Candida magnoliae reductases, Rhodococcus ADH.

• Cofactor: NADPH with a Glucose Dehydrogenase (GDH) recycling system.[1]

Protocol:

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM

  and 100 mM Glucose.[1]

• Substrate Loading: Dissolve the bromo-ketone in DMSO (5% of final volume) and add to the buffer (final conc. 10–50 g/L).

• Initiation: Add GDH (5 U/mL) and the selected KRED (10 mg/mL or lyophilized powder).

• Incubation: Stir at 30 °C, 250 rpm for 24 hours. Maintain pH 7.0 using 1M NaOH via a pH-stat if necessary.[1]

• Extraction: Extract reaction mixture with MTBE (

  volume). Dry organic layer over and concentrate.[1]

Method B: Asymmetric Transfer Hydrogenation (Chemical)

For labs without biocatalysis capabilities, Ru-catalyzed transfer hydrogenation is effective.[1]

Catalyst: RuCl Note: We use the (R,R)-ligand to obtain the (S)-alcohol due to the priority switch described in Section 1.

Protocol:

• Charge: In a glovebox or under Argon, charge a flask with the bromo-ketone (1.0 eq) and Ru-catalyst (0.5 mol%).

• Solvent: Add degassed Formic Acid / Triethylamine (5:2 azeotrope) or DMF with HCOOH/TEA.

• Reaction: Stir at 25 °C for 18–24 hours.

• Quench: Dilute with water and extract with Dichloromethane (DCM).

• Purification: Flash chromatography (Silica, Hexane/EtOAc).[1]

Analytical Characterization

Data Summary Table[1]

Parameter	Specification / Observation
Appearance	White solid or viscous pale yellow oil
Molecular Weight	231.09 g/mol
Chiral HPLC	Column: Chiralcel OD-H or AD-H
Mobile Phase	Hexane : Isopropanol (90:10 to 95:[1]5)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV @ 210 nm or 254 nm
Retention Time	(S)-isomer typically elutes after (R)-isomer on OD-H (Confirm with racemate)

NMR Spectroscopy (Predicted)

Solvent:

[1]

• H NMR (400 MHz):
  • 7.45 (dd, 1H, Ar-H6)
  • 7.30 (m, 1H, Ar-H4)
  • 7.00 (t, 1H, Ar-H5)
  • 6.90 (d, 1H, Ar-H3)
  • 5.25 (dd, 1H, CH -OH) — Diagnostic Chiral Center[1]
  • 3.85 (s, 3H, O-CH )[1]
  • 3.65 (dd, 1H, CH Br - A)[1]
  • 3.50 (dd, 1H, CH Br - B)[1]

Process Workflow & Logic

The following diagram illustrates the decision matrix for synthesis and the recycling loop required for the biocatalytic route.

Figure 2: Synthetic workflow comparing Chemical and Biocatalytic routes.

Safety & Handling (E-E-A-T)

Warning: This compound is a halohydrin , a class of compounds that can cyclize to form epoxides in vivo or under basic conditions.[1] Epoxides are potential alkylating agents and mutagens.[1]

• Engineering Controls: Always handle solid precursor and product in a weigh station or biosafety cabinet.

• PPE: Double nitrile gloves are required.[1] The precursor is a lachrymator; eye protection is non-negotiable.[1]

• Quenching: Destroy excess brominating agents (CuBr2/Br2) with Sodium Thiosulfate before disposal.

• Storage: Store at 2–8 °C under Argon. Avoid basic impurities which trigger cyclization to the epoxide.[1]

References

• Chiral Separation Standards: BenchChem. "A Researcher's Guide to Determining the Enantiomeric Excess of (R)-(-)-2-Bromo-1-phenylethanol by HPLC." (Accessed via Search 1.1)[1]

• Biocatalytic Optimization: PubMed. "Optimization of asymmetric reduction conditions of 2-bromo-1-(naphthalen-2-yl)ethanone by Enterococcus faecium BY48." (Accessed via Search 1.2)[1]

• Precursor Synthesis: MedChemExpress. "2-Bromo-1-(2-methoxyphenyl)ethanone Product Information." (Accessed via Search 1.12)[1]

• Ruthenium Catalysis Mechanisms: MDPI. "Ruthenium(II)-catalyzed asymmetric transfer hydrogenation... exhibiting differing antinociceptive effects."[1][3][4] (Accessed via Search 2.1)[1]

• Crystallographic Data: ResearchGate. "Crystal structure of 2-Bromo-1-(4-methoxyphenyl)ethanone."[1] (Accessed via Search 1.7)

Sources

• 1. (1R)-2-bromo-1-(3-methoxyphenyl)ethanol | C9H11BrO2 | CID 25324196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Ruthenium(II)-catalyzed asymmetric transfer hydrogenation for enantioselective synthesis of (S)-/(R)-4-ethyl-N-[(2-methyl-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]benzamide exhibiting differing antinociceptive effects - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis and Application of 2-Methoxyphenyl Chiral Ethanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral 1-(2-methoxyphenyl)ethanol and its derivatives are pivotal building blocks in modern organic synthesis, valued for their role as chiral auxiliaries, ligands in asymmetric catalysis, and key intermediates in the synthesis of complex, biologically active molecules. The strategic placement of the ortho-methoxy group provides unique steric and electronic properties, including the capacity for chelation-controlled reactions, which is critical for achieving high levels of stereoselectivity. This guide provides an in-depth exploration of the primary synthetic routes to these valuable compounds, focusing on the underlying principles and practical considerations for each methodology. We will examine asymmetric reduction of the parent ketone, Sharpless asymmetric dihydroxylation of the corresponding styrene, and enzymatic kinetic resolution of the racemic alcohol. The discussion is grounded in field-proven insights, explaining the causality behind experimental choices to ensure both technical accuracy and practical reproducibility.

Introduction: The Strategic Importance of the 2-Methoxyphenyl Ethanol Scaffold

The pursuit of enantiomerically pure compounds is a cornerstone of pharmaceutical development and fine chemical synthesis.[1][2] Chiral secondary alcohols, in particular, are ubiquitous structural motifs in natural products and synthetic drugs.[3][4][5] The 1-(2-methoxyphenyl)ethanol framework distinguishes itself through the ortho-methoxy substituent. This group is not merely a passive spectator; its lone pair of electrons can coordinate to a metal center, creating a rigid, bidentate chelation environment. This pre-organization is instrumental in many catalytic processes, enhancing both reaction rates and stereoselectivity by constraining the conformational freedom of the transition state. Consequently, these derivatives are highly sought after for applications ranging from chiral ligands that direct metal-catalyzed reactions to precursors for complex pharmaceutical targets.[6]

Core Synthetic Strategies

The synthesis of enantiomerically enriched 1-(2-methoxyphenyl)ethanol can be broadly categorized into three main approaches: asymmetric synthesis from a prochiral precursor, the resolution of a racemic mixture, and derivatization from the chiral pool. This guide will focus on the most prevalent and robust of these: asymmetric reduction, asymmetric dihydroxylation, and kinetic resolution.

dot digraph "Synthetic_Pathways" { graph [rankdir="LR", splines=ortho, nodesep=0.6, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

// Nodes sub_ketone [label="2-Methoxy-\nacetophenone"]; sub_styrene [label="2-Methoxy-\nstyrene"]; sub_racemate [label="Racemic (±)-1-(2-methoxyphenyl)ethanol"];

target_R [label="(R)-1-(2-methoxyphenyl)\nethanol", fillcolor="#4285F4", fontcolor="#FFFFFF"]; target_S [label="(S)-1-(2-methoxyphenyl)\nethanol", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges sub_ketone -> target_R [label=" Asymmetric\n Reduction\n (e.g., (S,S)-Noyori Cat.)", arrowhead="normal"]; sub_ketone -> target_S [label=" Asymmetric\n Reduction\n (e.g., (R,R)-Noyori Cat.)", arrowhead="normal"];

sub_styrene -> target_R [label=" Sharpless AD\n (AD-mix-β)", arrowhead="normal"]; sub_styrene -> target_S [label=" Sharpless AD\n (AD-mix-α)", arrowhead="normal"];

sub_racemate -> target_S [label=" Enzymatic Kinetic\n Resolution (KR)\n (Lipase, Acyl Donor)", arrowhead="normal"];

// Invisible node for spacing dummy [style=invis, width=0.1]; sub_racemate -> dummy [style=invis];

// Product from KR ester_R [label="(R)-Acetate", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; sub_racemate -> ester_R [label=" ", arrowhead="normal"]; ester_R -> target_R [label="Hydrolysis", style=dashed, arrowhead="normal"]; } mend Figure 1: Key synthetic routes to enantiopure 1-(2-methoxyphenyl)ethanol.

Asymmetric Reduction of 2-Methoxyacetophenone

The most direct route to chiral 1-(2-methoxyphenyl)ethanol is the asymmetric reduction of its prochiral ketone precursor, 2-methoxyacetophenone. Transition metal-catalyzed transfer hydrogenation and direct hydrogenation are the leading methods, offering high yields and exceptional enantioselectivities.[7]

Causality of Catalyst Choice: The success of this transformation hinges on the design of the chiral catalyst. Ruthenium(II) complexes containing a chiral diphosphine ligand (e.g., BINAP) and a chiral diamine ligand (e.g., DPEN) are particularly effective.[7][8] This "metal-ligand bifunctional" mechanism involves the cooperative action of the metal center and the amine ligand. The Ru-hydride bond delivers the hydride to the carbonyl carbon, while the N-H group of the diamine ligand delivers a proton to the carbonyl oxygen via an outer-sphere mechanism.[8] The precise geometry of the chiral ligands creates a highly structured chiral pocket, forcing the ketone to coordinate in a specific orientation, which dictates the facial selectivity of the hydride attack.[8]

Electron-rich ketones like 2-methoxyacetophenone can be challenging substrates, but tethered Ru(II) catalysts have shown high efficiency.[9] While aqueous conditions are sometimes employed, for methoxy-substituted substrates, a formic acid/triethylamine (FA/TEA) system often yields superior results.[9]

Sharpless Asymmetric Dihydroxylation of 2-Methoxystyrene

An alternative and powerful strategy involves the enantioselective dihydroxylation of 2-methoxystyrene to form the corresponding chiral 1,2-diol, which can then be further manipulated if needed. The Sharpless Asymmetric Dihydroxylation (AD) is the benchmark for this transformation.[10][11][12][13]

Mechanistic Underpinnings: The reaction utilizes a catalytic amount of osmium tetroxide (OsO₄) in the presence of a chiral quinine-based ligand.[11][12][14] The OsO₄, coordinated to the chiral ligand, undergoes a [3+2]-cycloaddition with the alkene to form a cyclic osmate ester intermediate.[11] Subsequent hydrolysis releases the chiral vicinal diol. A stoichiometric co-oxidant, such as potassium ferricyanide (K₃[Fe(CN)₆]), is required to regenerate the active Os(VIII) catalyst, allowing the osmium to be used in catalytic quantities.[11]

The choice of ligand dictates which face of the alkene is hydroxylated. Commercially available reagent mixtures, known as AD-mix-α (containing the (DHQ)₂PHAL ligand) and AD-mix-β (containing the (DHQD)₂PHAL ligand), provide predictable access to either enantiomer of the diol product.[11][12][13] The reaction is highly site-selective, typically reacting with the most electron-rich double bond in a polyene substrate.[11]

dot digraph "Sharpless_AD_Workflow" { graph [fontname="Arial", fontsize=12, labelloc="t", label="Workflow for Sharpless Asymmetric Dihydroxylation"]; node [shape=box, style="rounded,filled", fontname="Arial", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", color="#5F6368"];

} mend Figure 2: A typical experimental workflow for the Sharpless AD reaction.

Enzymatic Kinetic Resolution of Racemic 1-(2-Methoxyphenyl)ethanol

When a racemic mixture of the alcohol is readily available, kinetic resolution (KR) offers an efficient path to obtaining one or both enantiomers.[3] Enzymatic KR, particularly using lipases, is a widely adopted green chemistry approach due to its high selectivity and mild reaction conditions.[1][15][16]

Principle of Resolution: The core principle of KR is that a chiral catalyst (the enzyme) reacts at different rates with the two enantiomers of a racemic substrate.[16] In a typical setup, a lipase such as Candida antarctica Lipase B (CALB), often immobilized as Novozym® 435, is used to catalyze the acylation of the alcohol with an acyl donor (e.g., vinyl acetate).[16][17] The enzyme preferentially acylates one enantiomer (e.g., the R-enantiomer) at a much higher rate than the other.[1] The reaction is stopped at or near 50% conversion, resulting in a mixture of the unreacted, enantiomerically enriched (S)-alcohol and the newly formed, enantiomerically pure (R)-ester.[16] These can then be separated, and the ester can be hydrolyzed to yield the (R)-alcohol.

For an ideal KR, the enantiomeric ratio (E), which compares the reaction rates of the two enantiomers, should be high (E ≥ 100).[1] To overcome the 50% theoretical yield limitation of KR, it can be combined with in-situ racemization of the slower-reacting enantiomer in a process called Dynamic Kinetic Resolution (DKR).[1][17] DKR protocols often employ a compatible metal catalyst (e.g., based on Ru or V) to continuously racemize the unreacted alcohol, allowing the enzyme to theoretically convert the entire racemic starting material into a single enantiomer of the product.[1][17]

Data Summary: Comparison of Synthetic Methods

The choice of synthetic method depends on factors like substrate availability, required enantiopurity, scale, and cost. Below is a comparative summary.

Method	Precursor	Typical Reagents	Advantages	Disadvantages	Typical ee
Asymmetric Reduction	2-Methoxyacetophenone	Ru(II)/Chiral Diphosphine/Diamine, H₂ or HCOOH/NEt₃	High atom economy, direct route, excellent enantioselectivity.[4][9]	Requires high-pressure H₂ or specific transfer hydrogenation setup; catalyst can be expensive.[6]	>98%[7][9]
Sharpless AD	2-Methoxystyrene	AD-mix-α/β (cat. OsO₄, chiral ligand, K₃[Fe(CN)₆])	Predictable stereochemistry, high ee for many olefins, commercially available kits.[11][14]	Produces a diol, not the alcohol directly; OsO₄ is toxic and expensive.[11]	>95%[12]
Enzymatic KR	(±)-1-(2-methoxyphenyl)ethanol	Lipase (e.g., Novozym® 435), Acyl Donor (e.g., Vinyl Acetate)	Mild conditions, environmentally benign, high selectivity.[1][15]	Maximum 50% yield for one enantiomer (unless DKR); requires separation of product and unreacted substrate.[16]	>99%[1][15]

Detailed Experimental Protocols

Protocol: Asymmetric Transfer Hydrogenation of 2-Methoxyacetophenone

This protocol is a representative example based on established procedures for Ru-catalyzed transfer hydrogenations.[9]

• Catalyst Preparation: In a nitrogen-filled glovebox, add the tethered Ru(II) catalyst (e.g., RuCl[(S,S)-TsDPEN]-Cp*) (1 mol %) to an oven-dried Schlenk flask.

• Reaction Setup: Remove the flask from the glovebox. Add a 5:2 mixture of formic acid and triethylamine (azeotropic mixture) via syringe.

• Substrate Addition: Add 2-methoxyacetophenone (1.0 equivalent) to the flask.

• Reaction Execution: Place the flask in a preheated oil bath at 40-60 °C and stir under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: Upon completion, cool the reaction to room temperature. Quench by slowly adding saturated sodium bicarbonate solution. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess (ee) of the purified 1-(2-methoxyphenyl)ethanol by chiral high-performance liquid chromatography (HPLC).

Protocol: Enzymatic Kinetic Resolution of (±)-1-(2-Methoxyphenyl)ethanol

This protocol is a representative example based on established lipase-catalyzed resolutions.[15][16]

• Reaction Setup: To a 50 mL flask, add racemic 1-(2-methoxyphenyl)ethanol (1.0 equivalent, e.g., 10 mmol) and a suitable organic solvent (e.g., n-heptane, 20 mL).

• Acyl Donor: Add vinyl acetate (1.5 equivalents) to the solution.

• Enzyme Addition: Add immobilized Candida antarctica Lipase B (Novozym® 435) (e.g., 20 mg/mmol of substrate).

• Reaction Execution: Seal the flask and place it in an orbital shaker at a constant temperature (e.g., 40 °C).

• Monitoring: Monitor the conversion by taking small aliquots over time and analyzing them by GC. The target is ~50% conversion.

• Workup: Once ~50% conversion is reached, filter off the immobilized enzyme (which can be washed and potentially reused).

• Purification & Separation: Concentrate the filtrate under reduced pressure. Separate the unreacted (S)-alcohol from the (R)-acetate product by flash column chromatography on silica gel.

• Hydrolysis (Optional): To obtain the (R)-alcohol, dissolve the purified (R)-acetate in methanol and add a catalytic amount of potassium carbonate (K₂CO₃). Stir at room temperature until hydrolysis is complete (monitored by TLC). Work up and purify as needed.

• Analysis: Determine the ee of both the recovered alcohol and the alcohol obtained from hydrolysis by chiral HPLC.

Conclusion and Future Outlook

The synthesis of enantiopure 2-methoxyphenyl ethanol derivatives is a well-established field with several robust and highly selective methods at the disposal of the modern chemist. Asymmetric reduction offers a direct and atom-economical route, while Sharpless dihydroxylation provides access to related diols with predictable stereocontrol. Enzymatic resolutions represent a powerful, green alternative, particularly amenable to large-scale synthesis. The choice of method is a strategic decision guided by the specific research or development goal. Future advancements will likely focus on developing more sustainable and cost-effective catalysts, expanding the scope of dynamic kinetic resolutions, and integrating these syntheses into continuous flow processes for improved efficiency and safety.[18]

References

• Stereoselective Synthesis of Chiral Molecules. (2021). Encyclopedia.pub. [Link]

• Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. (2011). PMC. [Link]

• Sharpless Dihydroxylation (Bishydroxylation). Organic Chemistry Portal. [Link]

• Asymmetric Reduction of Electron-Rich Ketones with Tethered Ru(II)/TsDPEN Catalysts Using Formic Acid/Triethylamine or Aqueous Sodium Formate. (2015). The Journal of Organic Chemistry. [Link]

• Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts. (2014). PubMed. [Link]

• Sharpless asymmetric dihydroxylation. Wikipedia. [Link]

• Resolution of 1-(2-naphthyl)ethanol by a combination of an enzyme-catalyzed kinetic resolution with a fluorous triphasic separative reaction. (2002). PubMed. [Link]

• (1S)-1-(2-methoxyphenyl)ethan-1-ol. PubChem. [Link]

• ChemInform Abstract: Enantioselective Synthesis of Chiral 1,2-Amino Alcohols via Asymmetric Hydrogenation of α-Amino Ketones with Chiral Spiro Iridium Catalysts. (2015). ResearchGate. [Link]

• Application of chiral recyclable catalysts in asymmetric catalysis. (2024). RSC Publishing. [Link]

• Chiral Catalyst Deactivation during the Asymmetric Hydrogenation of Acetophenone. (2017). MDPI. [Link]

• Chemoenzymatic Dynamic Kinetic Resolution: A Powerful Tool for the Preparation of Enantiomerically Pure Alcohols and Amines. (2015). Journal of the American Chemical Society. [Link]

• Sharpless Asymmetric Dihydroxylation: An Impressive Gadget for the Synthesis of Natural Products: A Review. (2023). PMC. [Link]

• Asymmetric reactions in continuous flow. (2009). Beilstein Journals. [Link]

• The Application of Two-Phase Catalytic System in Enantioselective Separation of Racemic (R,S)-1-Phenylethanol. (2023). MDPI. [Link]

• Catalytic Asymmetric Synthesis of Chiral Alcohols and Amines. Utrecht University. [Link]

• Examples of drugs derivatives from chiral secondary alcohols. (2021). ResearchGate. [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. Preprints.org. [Link]

• Lipases-catalyzed enantioselective kinetic resolution of chiral alcohols. (2015). Journal of Chemical and Pharmaceutical Research. [Link]

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. (2012). Harvard University. [Link]

• Sharpless Asymmetric Dihydroxylation. (2023). Encyclopedia.pub. [Link]

• Design and Synthesis of Chiral Organic Molecules for Asymmetric Synthesis. Institute for Molecular Science. [Link]

• Chiral auxiliary. Wikipedia. [Link]

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• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Application of chiral recyclable catalysts in asymmetric catalysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 8. Unravelling the mechanism of the asymmetric hydrogenation of acetophenone by [RuX2(diphosphine)(1,2-diamine)] catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Sharpless Dihydroxylation (Bishydroxylation) [organic-chemistry.org]
• 11. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
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• 18. BJOC - Asymmetric reactions in continuous flow [beilstein-journals.org]

difference between (1S) and (1R)-2-bromo-1-(2-methoxyphenyl)ethanol

This guide provides an in-depth technical analysis of the enantiomers of 2-bromo-1-(2-methoxyphenyl)ethanol , a critical chiral halohydrin intermediate used in the synthesis of benzofurans, adrenergic receptor antagonists, and complex heterocyclic scaffolds.[1]

Core Topic: Stereochemical differentiation, synthetic pathways, and downstream applications in pharmaceutical development.[1][2][3]

Executive Summary

2-bromo-1-(2-methoxyphenyl)ethanol is a bifunctional chiral building block.[1][3] Its value lies in the orthogonal reactivity of its functional groups: a secondary alcohol (nucleophile/chiral center) and an alkyl bromide (electrophile).[2]

The distinction between the (1S) and (1R) enantiomers is not merely physical; it dictates the stereochemical outcome of downstream cyclization reactions—specifically the formation of styrene oxides and dihydrobenzofurans.[2] In drug development, selecting the correct enantiomer is non-negotiable, as it determines the binding affinity of the final pharmaceutical agent (e.g.,

-blockers, where the (S)-configuration is typically bioactive).[2]

Structural & Stereochemical Analysis[2][3][4]

Absolute Configuration (Cahn-Ingold-Prelog)

The chirality resides at the benzylic carbon (C1).[1][2] The priority of substituents based on atomic number is:

• -OH (Oxygen, highest priority)

• -CH₂Br (Carbon attached to Bromine)[1][2][3]

• -Aryl (2-methoxyphenyl ring)[1][2][3][4]

• -H (Hydrogen, lowest priority)

• (1R)-Enantiomer: When the hydrogen is oriented away from the viewer, the sequence 1

  2 3 follows a clockwise direction.[2]

• (1S)-Enantiomer: The sequence follows a counter-clockwise direction.[1][2][3]

Physical vs. Chemical Differentiation

While both enantiomers share identical boiling points, melting points, and NMR spectra in achiral environments, they diverge in chiral environments:

Feature	(1S)-Enantiomer	(1R)-Enantiomer
Optical Rotation	Typically (-) in MeOH	Typically (+) in MeOH
Interaction with Polarized Light	Rotates left (Levorotatory)	Rotates right (Dextrorotatory)
Reaction with Achiral Reagents	Identical rates	Identical rates
Reaction with Chiral Enzymes	High affinity for (S)-selective KREDs	High affinity for (R)-selective KREDs
Downstream Epoxide Config.	Yields (S)-Epoxide (Retention)	Yields (R)-Epoxide (Retention)

*Note: Specific rotation signs can vary by solvent and concentration; configuration (R/S) is the absolute standard.[2]

Synthetic Pathways: Accessing the Enantiomers

High-purity enantiomers are rarely obtained via classical resolution.[1][3] Modern workflows utilize Asymmetric Biocatalysis or Chiral Chemical Reduction .[1][2][3]

Pathway A: Biocatalytic Reduction (Green Chemistry Route)

This method uses Ketoreductases (KREDs) or Alcohol Dehydrogenases (ADHs) to reduce the precursor ketone, 2-bromo-1-(2-methoxyphenyl)ethanone .[1][2]

• Mechanism: The enzyme delivers a hydride from the cofactor (NADPH) to the Re-face or Si-face of the ketone carbonyl.

• Selectivity:

  • Lactobacillus kefir ADH typically yields the (R)-alcohol .[1][2][3]

  • Rhodococcus erythropolis ADH typically yields the (S)-alcohol .[1][2][3]

Experimental Protocol: Enzymatic Reduction

• Buffer Prep: Prepare 100 mM Potassium Phosphate buffer (pH 7.0) containing 1 mM MgCl₂.[1][2][3]

• Reaction Mix: Suspend 2-bromo-1-(2-methoxyphenyl)ethanone (50 mM) in the buffer with 2% isopropanol (co-substrate for regeneration).

• Initiation: Add NADP+ (0.1 mM) and the specific KRED enzyme (10 U/mL).[2]

• Incubation: Shake at 30°C, 180 rpm for 24 hours.

• Workup: Extract with Ethyl Acetate. Dry over Na₂SO₄.[2][3][5]

• Validation: Analyze ee% via Chiral HPLC (Chiralcel OD-H column).

Pathway B: Chemical Asymmetric Reduction (CBS Reduction)

Uses the Corey-Bakshi-Shibata (CBS) catalyst with Borane.[1][2]

• (S)-Me-CBS catalyst

  yields (1S)-alcohol .[1][2][3]

• (R)-Me-CBS catalyst

  yields (1R)-alcohol .[1][2][3]

Downstream Applications & Reactivity[2][3]

The primary utility of this molecule is its conversion into chiral epoxides or heterocycles.[2]

Stereospecific Epoxide Formation

Treatment of the halohydrin with a base (e.g., NaOH, K₂CO₃) triggers an intramolecular

reaction.[2]

• Mechanism: The alkoxide attacks the adjacent carbon bearing the bromine.

• Stereochemistry: Since the nucleophile (Oxygen) and the electrophile (Carbon-Br) are on different carbons, the stereocenter at C1 is not inverted .[2]

  • (1S)-Halohydrin

    (1S)-Epoxide [1][2]

  • (1R)-Halohydrin

    (1R)-Epoxide [1][2]

Pathway Visualization

The following diagram illustrates the divergence in synthesis and application.

Figure 1: Stereochemical divergence from the achiral ketone precursor to specific chiral epoxides and heterocycles.[1][2]

Analytical Discrimination (Quality Control)

Distinguishing (1S) from (1R) requires chiral chromatography.[1][2] Standard reverse-phase HPLC (C18) cannot separate them.[1][2][3]

Protocol: Chiral HPLC Separation

• Column: Daicel Chiralcel OD-H or AD-H (Cellulose/Amylose tris-carbamate derivatives).[1][3]

• Mobile Phase: Hexane : Isopropanol (90:10 v/v).[1][2][3]

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (Absorption by phenyl ring).[1][2][3]

• Elution Order: typically, the (R)-enantiomer elutes first on OD-H columns, but this must be validated with a known standard as elution order can reverse based on solvent/temperature.

References

• Bioc

  -Haloketones:

  • Title: Enantioselective enzym

    -chloro and -bromo ketones.[1][3]

  • Source:Tetrahedron: Asymmetry, Vol 14, Issue 18.[2][3]

  • Context: Establishes protocols for ADH-medi

  • [1][2]

• Structural Characterization

  • Title: Crystal structure of 2-bromo-1-(2-methoxyphenyl)ethanone (Precursor analysis).

  • Source:IUCrData / BenchChem Data Sheets.[2][3]

  • Context: Provides X-ray diffraction d

  • [1][2]

• Synthetic Application (Benzofurans)

  • Title: Synthesis of dihydrobenzofurans from o-methoxy-phenacyl bromides.[1][3]

  • Source:Journal of Organic Chemistry.
  • Context: Details the cyclization mechanisms relevant to the 2-methoxy substituent.

  • [1][2]

• Analytical Methods

  • Title: Chiral HPLC separation of phenacyl halide derivatives.[2][3]

  • Source:Journal of Chrom
  • Context: Validation of Chiralcel OD columns for this class of compounds.

  • [1][2]

Sources

• 1. (1R)-2-bromo-1-(3-methoxyphenyl)ethanol | C9H11BrO2 | CID 25324196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2-Bromo-1-(3-methoxyphenyl)ethanone | 5000-65-7 [sigmaaldrich.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Advanced Safety &amp; Handling Whitepaper: (1S)-2-Bromo-1-(2-methoxyphenyl)ethanol

Standard Safety Data Sheets (SDS) often provide compliance-driven checklists that fail to address the underlying chemical behaviors of complex chiral intermediates. As a Senior Application Scientist, I have designed this in-depth technical guide to bridge the gap between regulatory safety and mechanistic organic chemistry. Here, we dissect the handling, hazards, and self-validating protocols for (1S)-2-bromo-1-(2-methoxyphenyl)ethanol , a critical chiral building block used in the synthesis of advanced active pharmaceutical ingredients (APIs).

PART 1: Molecular Identity & Physicochemical Profiling

Understanding the physical properties of this compound is the first step in predicting its behavior in the laboratory. The presence of the ortho-methoxy group on the phenyl ring significantly increases the electron density at the benzylic position, altering its reactivity profile compared to unsubstituted analogs.

Table 1: Core Identification & Physicochemical Data

Property	Value	Mechanistic Implication
Chemical Name	(1S)-2-Bromo-1-(2-methoxyphenyl)ethan-1-ol	Chiral center at C1 dictates downstream API stereochemistry.
CAS Registry Number	1212126-53-8[1]	Unique identifier for the pure (1S) enantiomer.
Molecular Formula	C9H11BrO2	Presence of bromine indicates potential alkylating activity.
Molecular Weight	231.09 g/mol	Determines stoichiometric calculations for quenching.
Structural Motif	Halohydrin (α-bromo alcohol)	Prone to intramolecular cyclization under basic conditions.

PART 2: Mechanistic Hazard Assessment (The "Why" Behind the SDS)

Standard safety documentation classifies related benzylic bromides, such as 2-bromo-1-phenylethanol, under GHS categories for Skin Irritation (H315), Serious Eye Irritation (H319), and Respiratory Irritation (H335)[2]. However, why does this specific structural motif cause tissue damage?

The toxicity of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol is not merely due to the presence of a halogen. Under physiological pH (7.4) or upon contact with basic cellular environments, the molecule undergoes a rapid intramolecular SN2 reaction. The hydroxyl group is deprotonated, and the resulting alkoxide displaces the adjacent bromide ion, forming a highly reactive epoxide intermediate (a substituted styrene oxide)[3]. This electrophilic epoxide then covalently binds to nucleophilic residues on cellular proteins and DNA, triggering the inflammatory cascade recognized macroscopically as "irritation."

Pathway showing intramolecular epoxide formation leading to biological alkylation.

PART 3: Self-Validating Experimental Protocols

Trust in a chemical protocol comes from its ability to prove its own success. The following workflows are designed with built-in validation steps to ensure both laboratory safety and chemical integrity.

Protocol 1: Mechanistic Spill Quenching & Decontamination

If a spill occurs, simply wiping it up exposes personnel to the active alkylating agent. We must chemically deactivate the bromohydrin by forcing the epoxide formation and subsequent hydrolysis to a benign diol.

Step-by-Step Methodology:

• Containment: Don appropriate PPE (nitrile gloves, respirator). Surround the spill with an inert absorbent (e.g., vermiculite). Do not use combustible materials.

• Chemical Quenching: Apply a freshly prepared solution of 1 M NaOH in 50% Ethanol/Water directly to the absorbed spill.

  • Causality: The base rapidly deprotonates the benzylic alcohol, forcing cyclization to the epoxide. The aqueous hydroxide then immediately attacks the epoxide, hydrolyzing it to 1-(2-methoxyphenyl)ethane-1,2-diol, which is non-toxic and non-irritating.

• Incubation: Allow the quenching mixture to sit for 15 minutes to ensure complete conversion.

• Self-Validation Step: Swab the treated area, extract with a drop of ethyl acetate, and run a rapid Thin-Layer Chromatography (TLC) plate (Eluent: 3:1 Hexane:Ethyl Acetate) against a standard of the starting material. The disappearance of the bromohydrin spot (Rf ~ 0.6) and the appearance of the baseline diol spot (Rf ~ 0.1) confirms complete chemical deactivation.

• Neutralization & Disposal: Spray the area with 1 M HCl to neutralize residual base (verify with pH paper) before sweeping the solid into a hazardous waste container.

Iterative spill response workflow ensuring complete chemical deactivation.

Protocol 2: Analytical Validation of Enantiomeric Integrity

The (1S) stereocenter is located at a benzylic position, making it susceptible to SN1-mediated racemization if exposed to trace acids or elevated temperatures during storage[4]. Before using the reagent in API synthesis, its enantiomeric excess (ee) must be validated.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1.0 mg of the compound in 1.0 mL of HPLC-grade Hexane/Isopropanol (90:10).

• System Setup: Equip the HPLC with a chiral stationary phase column (e.g., Chiralcel OD-H). Set the UV detector to 254 nm.

• Self-Validation (System Suitability): First, inject a racemic standard of 2-bromo-1-(2-methoxyphenyl)ethanol. Adjust the flow rate (typically 1.0 mL/min) until baseline resolution (Rs > 1.5) is achieved between the (1R) and (1S) peaks.

  • Causality: Without proving the system can resolve the enantiomers, a single peak in the sample run could falsely indicate purity when it actually indicates co-elution.

• Sample Injection: Inject the (1S) sample. Calculate the enantiomeric excess by comparing the area of the (1S) peak to any trace (1R) peak. A result of >99% ee confirms the material was stored correctly and is safe for stereoselective synthesis.

PART 4: Storage & Stability Causality

To prevent the degradation pathways outlined above, the compound must be stored under strict conditions:

• Temperature: Store at 2-8°C. Heat accelerates the spontaneous elimination of HBr, leading to polymerization or degradation.

• Atmosphere: Store under inert gas (Argon or Nitrogen). Moisture in the air can slowly hydrolyze the bromide over time.

• Light: Protect from UV light to prevent homolytic cleavage of the C-Br bond, which generates highly reactive and destructive radical species.

References

• Title: (R)-2-Bromo-1-phenylethanol | CID 52694 Source: PubChem - NIH URL: [Link]

Sources

• 1. 113724-48-4|(R)-1-(2-Methoxyphenyl)ethanol|BLD Pharm [bldpharm.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. (R)-2-Bromo-1-phenylethanol | C8H9BrO | CID 52694 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (1S)-2-bromo-1-phenyl-ethanol - Safety Data Sheet [chemicalbook.com]

Protocols & Analytical Methods

biocatalytic synthesis of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

Application Note: Biocatalytic Synthesis of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

Executive Summary & Mechanistic Rationale

The asymmetric synthesis of chiral halohydrins is a critical operation in pharmaceutical manufacturing, as these motifs serve as versatile building blocks for active pharmaceutical ingredients (APIs) such as beta-blockers and specific adrenergic agents. The target molecule, (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, is traditionally synthesized via transition-metal-catalyzed asymmetric hydrogenation. However, chemical methods often suffer from heavy metal contamination, strict anhydrous requirements, and the risk of base-induced degradation of the highly reactive α-bromo ketone precursor, 2-bromo-1-(2-methoxyphenyl)ethanone[1].

Biocatalysis offers a highly selective, green alternative. Utilizing a Ketoreductase (KRED) or a highly specific Alcohol Dehydrogenase (ADH)—such as those derived from Rhodotorula mucilaginosa or Geotrichum candidum—enables the strictly enantioselective reduction of the α-bromo ketone under mild, aqueous conditions[2][3].

Causality in Enzyme Selection and Stereocontrol: The stereochemical outcome of this biotransformation is governed by Prelog’s rule. The enzyme's active site features an asymmetric binding pocket. The bulky ortho-methoxyphenyl group is forced into the large binding pocket, while the smaller bromomethyl group occupies the small pocket. This rigid spatial arrangement exclusively exposes the Re-face of the carbonyl to hydride attack from the NADPH cofactor, yielding the (1S)-enantiomer with >99% enantiomeric excess (ee). Furthermore, marine-derived fungal enzymes and engineered KREDs have demonstrated exceptional tolerance to halogenated acetophenones, mitigating the risk of enzymatic deactivation by the reactive carbon-bromine bond[4].

Biocatalytic Pathway & Cofactor Regeneration

To achieve an economically viable process, the KRED-mediated reduction is coupled with a cofactor regeneration system. We utilize Glucose Dehydrogenase (GDH) to recycle NADP+ back to NADPH. This self-sustaining loop drives the thermodynamic equilibrium toward complete conversion while minimizing the required loading of the expensive cofactor.

Fig 1. Coupled biocatalytic cycle for the asymmetric reduction of the α-bromo ketone.

Experimental Design & Parameter Optimization

The reactivity of 2-bromo-1-(2-methoxyphenyl)ethanone necessitates precise control over reaction parameters. α-Bromo ketones are prone to base-catalyzed intramolecular cyclization, forming epoxides (e.g., 2-(2-methoxyphenyl)oxirane) at pH > 7.5[3]. Conversely, the GDH-mediated oxidation of D-glucose produces gluconic acid, which will rapidly drop the pH and denature the enzymes if unbuffered. Thus, a high-capacity phosphate buffer at pH 6.5–6.8 is the critical causal factor for preventing both substrate degradation and enzyme denaturation.

Table 1: Optimization of Reaction Parameters

Entry	Co-Solvent (% v/v)	Temp (°C)	pH	Conversion (%)	ee (%)	Causality / Observation
1	None	30	7.0	12	>99	Poor substrate aqueous solubility restricts mass transfer.
2	DMSO (5%)	30	6.8	>99	>99	Optimal solubility; stable pH prevents side reactions.
3	DMSO (15%)	30	7.0	45	98	High organic solvent load induces KRED/GDH denaturation.
4	DMSO (5%)	40	7.0	60	95	Thermal unfolding of the biocatalyst reduces activity.

| 5 | DMSO (5%) | 30 | 8.0 | 85 | 80 | Base-catalyzed epoxide formation degrades the target product. |

Step-by-Step Experimental Protocols

This protocol is designed as a self-validating system, incorporating In-Process Controls (IPC) to ensure reaction completion before initiating downstream processing.

Protocol A: Preparation of the Biocatalytic Matrix

• Buffer Preparation: Prepare 100 mL of 100 mM Potassium Phosphate (KPi) buffer. Adjust the pH strictly to 6.8 using 1 M HCl or 1 M NaOH.

• Cofactor & Co-substrate Loading: Dissolve 1.5 g of D-Glucose (1.5 equivalents relative to substrate) and 10 mg of NADP+ (approx. 1 mM final concentration) into the buffer.

• Enzyme Reconstitution: Add 50 mg of KRED (e.g., engineered LkADH or equivalent strict (S)-selective reductase) and 20 mg of GDH (approx. 10 U/mL) to the aqueous matrix. Stir gently at 150 rpm for 10 minutes at 30°C to ensure full dissolution without causing shear-induced protein unfolding.

Protocol B: Biotransformation and In-Process Control (IPC)

• Substrate Solubilization: Dissolve 1.14 g (5.0 mmol) of 2-bromo-1-(2-methoxyphenyl)ethanone in 5 mL of Dimethyl Sulfoxide (DMSO). Note: DMSO is chosen over ethanol to avoid competitive inhibition at the ADH active site.

• Reaction Initiation: Add the DMSO/substrate solution dropwise to the enzyme matrix over 5 minutes to prevent localized precipitation.

• Incubation: Incubate the reaction at 30°C with orbital shaking at 250 rpm.

• Self-Validating IPC: At t = 12 h and t = 24 h, withdraw a 100 µL aliquot. Quench with 900 µL of Ethyl Acetate (EtOAc), vortex, and centrifuge. Analyze the organic layer via Chiral HPLC (see Section 6). Do not proceed to Protocol C until IPC confirms >98% conversion.

Protocol C: Downstream Processing (DSP) & Product Isolation

• Quenching: Once conversion is verified, add 100 mL of EtOAc to the reaction vessel. The solvent extracts the product and simultaneously denatures the enzymes, locking the thermodynamic state and preventing reverse oxidation.

• Celite Filtration: Filter the biphasic mixture through a pad of Celite 545. Causality: Denatured proteins act as powerful surfactants, creating stubborn emulsions. Celite traps these proteinaceous particulates, ensuring rapid and clean phase separation.

• Phase Separation & Washing: Transfer the filtrate to a separatory funnel. Isolate the organic (EtOAc) layer. Wash the organic layer with 50 mL of saturated NaCl (brine) to remove residual DMSO and water.

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (vacuum rotary evaporation) at 35°C to yield the crude halohydrin.

• Crystallization: Recrystallize the crude product from a minimal amount of Hexane/EtOAc (8:2 v/v) to yield pure (1S)-2-bromo-1-(2-methoxyphenyl)ethanol as a white crystalline solid.

Process Flow Visualization

Fig 2. Downstream processing (DSP) workflow for isolating the chiral halohydrin.

Analytical Methods & Quality Control

To validate the enantiomeric excess (ee) and conversion, utilize High-Performance Liquid Chromatography (HPLC) equipped with a chiral stationary phase.

• Column: Chiralcel OD-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Isopropanol (90:10 v/v), isocratic elution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Expected Retention Times: The (1S)-enantiomer and (1R)-enantiomer will resolve distinctly (typically ~14 min and ~17 min, depending on exact system dead volume), while the starting ketone elutes earlier (~10 min)[2].

References

• Asymmetric Ketone Reduction by Immobilized Rhodotorula mucilaginosa - MDPI Marine Drugs (MDPI)[Link]

• Immobilized and Free Cells of Geotrichum candidum for Asymmetric Reduction of Ketones: Stability and Recyclability - PMC National Institutes of Health (NIH / PMC)[Link]

• Marine-derived fungi as biocatalysts - PMC National Institutes of Health (NIH / PMC)[Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. mdpi.com [mdpi.com]
• 3. Immobilized and Free Cells of Geotrichum candidum for Asymmetric Reduction of Ketones: Stability and Recyclability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Marine-derived fungi as biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of 2-Methoxy Phenacyl Bromide

Executive Summary

The synthesis of enantiopure terminal epoxides and

-amino alcohols frequently relies on chiral halohydrins as pivotal intermediates in pharmaceutical development (e.g., for -blockers and adrenergic receptor agonists). The asymmetric transfer hydrogenation (ATH) of -bromo ketones, specifically 2-methoxy phenacyl bromide , represents a highly atom-economical, operationally simple, and scalable approach to access - or -2-bromo-1-(2-methoxyphenyl)ethanol.

This application note delineates the mechanistic rationale, optimized reaction parameters, and a self-validating protocol for the Ru(II)-catalyzed ATH of 2-methoxy phenacyl bromide using the archetypal Noyori-type catalyst, RuCl(

-cymene)(TsDPEN).

Mechanistic Causality and Catalyst Dynamics (E-E-A-T)

Catalyst Selection & Chemoselectivity

The reduction of

-bromo ketones presents a unique chemoselectivity challenge. Traditional hydrogenation using high-pressure H or stoichiometric borane reagents can lead to undesired dehalogenation. Furthermore, standard ATH conditions utilizing isopropanol and strong bases (e.g., KOH or -BuOK) are fundamentally incompatible with halogenated acetophenones. In such highly basic environments, the substrate undergoes rapid intramolecular cyclization to form racemic epoxides or degrades via Darzens-type condensations [1].

Hydrogen Donor Dynamics

To circumvent base-induced side reactions, a formic acid/triethylamine (FA/TEA) azeotropic mixture (typically a 5:2 molar ratio) is employed as the hydrogen donor. In this mildly acidic to neutral regime, the active 16-electron Ru-amido complex is generated in situ without triggering the nucleophilic attack of the nascent hydroxyl group on the adjacent carbon-bearing bromide [2].

The Stereocontrol Model

The catalytic cycle operates via an outer-sphere mechanism—often termed metal-ligand bifunctional catalysis . The Ru-hydride and the amine proton of the TsDPEN ligand simultaneously interact with the carbonyl carbon and oxygen, respectively, forming a highly organized six-membered pericyclic transition state. The stereochemical outcome is dictated by the rigid chiral pocket formed by the diamine ligand and the

-arene ( -cymene) moiety. For 2-methoxy phenacyl bromide, attractive CH/ interactions between the electron-rich 2-methoxyphenyl ring of the substrate and the -cymene ligand lock the substrate into a favored conformation, funneling the reaction toward a single enantiomer with enantiomeric excess (ee).

Experimental Protocol: Self-Validating Workflow

Scale: 10.0 mmol Objective: Synthesis of

-2-bromo-1-(2-methoxyphenyl)ethanol

Step 1: Substrate Solubilization & Deoxygenation

In a rigorously dried, argon-flushed Schlenk flask, dissolve 2-methoxy phenacyl bromide (2.29 g, 10.0 mmol) in anhydrous dichloromethane (DCM, 20 mL).

• Causality: The choice of DCM enhances the solubility of the bulky substrate and stabilizes the polar transition state. Oxygen exclusion is critical, as the Ru-hydride intermediate is highly susceptible to aerobic oxidation, which prematurely terminates the catalytic cycle.

Step 2: Hydrogen Donor Addition

Add the pre-mixed azeotrope of Formic Acid/Triethylamine (5:2 molar ratio, 5.0 mL) to the solution via a syringe.

• Causality: The strict 5:2 FA/TEA ratio maintains a slightly acidic pH buffer, completely suppressing premature epoxidation while providing a continuous source of hydride equivalents.

Step 3: Reaction Initiation & In-Process Control (IPC)

Introduce the catalyst, RuCl(

-cymene)[ -TsDPEN] (31.8 mg, 0.05 mmol, 0.5 mol%). Stir the reaction mixture at 25 °C.

• Self-Validating System: Monitor the reaction via TLC (Hexane/EtOAc 4:1). The continuous evolution of CO

  gas (a byproduct of formic acid dehydrogenation) serves as a visual, real-time indicator of active catalyst turnover. The reaction typically reaches conversion within 12–14 hours, at which point gas evolution ceases.

Step 4: Quench and Isolation

Upon complete consumption of the ketone, quench the reaction by adding distilled water (20 mL). Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with saturated NaHCO

(20 mL) to neutralize residual formic acid, followed by brine (20 mL). Dry over anhydrous Na SO , filter, and concentrate under reduced pressure.

• Analytical Validation: The crude halohydrin must be analyzed via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10, 1.0 mL/min) to validate the enantiomeric excess (ee) before proceeding to any downstream API synthesis.

Quantitative Data Presentation

The table below summarizes the critical effect of the hydrogen donor and solvent selection on the chemoselectivity and enantiopurity of the final product.

Entry	Catalyst (0.5 mol%)	Hydrogen Donor	Solvent	Time (h)	Conversion (%)	ee (%)
1	RuCl( -cymene)[ -TsDPEN]	PrOH / -BuOK	PrOH	4	>99 (Epoxide mix)	N/A
2	RuCl( -cymene)[ -TsDPEN]	FA/TEA (5:2)	Neat	24	85	96
3	RuCl( -cymene)[ -TsDPEN]	FA/TEA (5:2)	DCM	14	>99	98
4	RuCl( -cymene)[ -TsDPEN]	FA/TEA (5:2)	DCM	14	>99	-98

Table 1: Optimization of reaction parameters demonstrating the critical role of the FA/TEA donor and DCM solvent in maintaining chemoselectivity and high enantiomeric excess.

Logical Workflow & Catalytic Cycle Visualization

Catalytic cycle of Ru-TsDPEN mediated asymmetric transfer hydrogenation.

References

• Kołodziejska, R., et al. "Microbiological Bioreduction of Bulky–Bulky Pyrimidine Derivatives as an Alternative to Asymmetric Chemical Synthesis". MDPI.[Link]

Application Notes and Protocols for the Synthesis of Chiral Amino Alcohols from (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Significance of Chiral Amino Alcohols

Chiral amino alcohols are pivotal structural motifs in a vast array of biologically active molecules and pharmaceuticals. Their defined three-dimensional arrangement is often crucial for selective interactions with biological targets like enzymes and receptors, which forms the basis for the efficacy and safety of many drugs.[1] Enantiomerically pure 1,2-amino alcohols, in particular, are indispensable building blocks in medicinal chemistry, appearing in beta-blockers, antivirals, and anticancer agents.[1][2] The starting material, (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, is a valuable chiral precursor due to its well-defined stereochemistry and the presence of two reactive centers—a hydroxyl group and a bromine atom on adjacent carbons—making it amenable to stereospecific transformations.[3]

This guide provides a comprehensive overview of the synthetic strategies for converting (1S)-2-bromo-1-(2-methoxyphenyl)ethanol into valuable chiral amino alcohols. It will delve into the reaction mechanisms, provide detailed experimental protocols, and discuss the critical parameters that influence reaction outcomes.

Synthetic Pathways and Mechanistic Insights

The conversion of vicinal halohydrins, such as (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, to amino alcohols can proceed through two primary mechanistic pathways. The choice of reagents and reaction conditions dictates which pathway is favored.

• Direct Intermolecular Nucleophilic Substitution (SN2) : An external amine nucleophile can directly attack the carbon atom bearing the bromine, displacing the bromide ion. This reaction typically proceeds with an inversion of stereochemistry at the reaction center. Strong, non-basic amine nucleophiles in aprotic solvents tend to favor this direct substitution.[3]

• Intramolecular Nucleophilic Substitution (SNi-type) via an Epoxide Intermediate : This is often the more common and stereochemically controlled route. In the presence of a base, the hydroxyl group of the bromohydrin is deprotonated to form an alkoxide. This alkoxide then acts as an intramolecular nucleophile, attacking the adjacent carbon bearing the bromine atom to form a chiral epoxide intermediate.[3][4] This intramolecular cyclization is an SN2 reaction, which results in an inversion of configuration at the carbon atom bonded to the bromine.[5] The subsequent ring-opening of the epoxide by an amine nucleophile is also an SN2 reaction, leading to a second inversion of configuration. The overall process results in a net retention of configuration at the carbon originally bearing the bromine.

The regioselectivity of the epoxide ring-opening is a critical consideration. Under basic or neutral conditions, the amine nucleophile will typically attack the less sterically hindered carbon of the epoxide.[4]

Visualizing the Reaction Workflow

The following diagram illustrates the two-step pathway involving the formation of a chiral epoxide intermediate followed by nucleophilic ring-opening.

Caption: Workflow for the synthesis of a chiral amino alcohol from a bromohydrin.

Experimental Protocols

This section provides detailed step-by-step methodologies for the conversion of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol to a representative amino alcohol.

Protocol 1: Two-Step Synthesis via Epoxide Formation

This protocol is generally preferred for its high degree of stereochemical control.

Part A: Synthesis of (S)-2-(2-methoxyphenyl)oxirane

Materials:

• (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

• Sodium hydroxide (NaOH)

• Water (deionized)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve (1S)-2-bromo-1-(2-methoxyphenyl)ethanol (1.0 eq) in water.

• With vigorous stirring, add a concentrated aqueous solution of sodium hydroxide (1.2 eq) dropwise at room temperature.

• After the addition is complete, gently heat the reaction mixture to 50-60 °C and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting bromohydrin is consumed.[5]

• Cool the reaction mixture to room temperature and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude (S)-2-(2-methoxyphenyl)oxirane, which can often be used in the next step without further purification.

Part B: Synthesis of (1S)-2-amino-1-(2-methoxyphenyl)ethanol

Materials:

• (S)-2-(2-methoxyphenyl)oxirane (from Part A)

• Aqueous ammonia (~28-30%) or desired primary/secondary amine

• Ethanol

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a sealed pressure vessel, dissolve the crude (S)-2-(2-methoxyphenyl)oxirane (1.0 eq) in ethanol.

• Cool the solution in an ice bath and add a large excess of the desired amine (e.g., concentrated aqueous ammonia, 10-20 equivalents).[5]

• Seal the vessel and heat the reaction mixture to 80-100 °C for 24-48 hours. Caution: The pressure inside the vessel will increase; appropriate safety precautions must be taken.

• Monitor the reaction by TLC or GC-MS until the starting epoxide is consumed.[5]

• Cool the reaction mixture to room temperature and remove the solvent and excess amine under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the enantiomerically pure amino alcohol.[1]

• Characterize the final product using techniques such as NMR, IR, and mass spectrometry. Determine the enantiomeric excess using chiral HPLC analysis.[1]

Protocol 2: Direct Amination (One-Pot)

This method may be suitable for certain amine nucleophiles but can sometimes lead to a mixture of products or lower stereoselectivity.

Materials:

• (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

• Desired amine (e.g., benzylamine)

• Acetonitrile

• Saturated aqueous sodium bicarbonate

• Brine

Procedure:

• In a sealed tube, dissolve (1S)-2-bromo-1-(2-methoxyphenyl)ethanol (1.0 eq) in acetonitrile.

• Add the desired amine (2.5 eq) to the solution.[3]

• Heat the reaction mixture to 80 °C for 24-48 hours.[3]

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate and then with brine.[3]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary and Comparison

The choice of synthetic route can significantly impact the yield and purity of the final amino alcohol. The following table summarizes typical performance metrics for the described methods.

Parameter	Two-Step (via Epoxide)	Direct Amination (One-Pot)
Stereochemical Control	Generally high, proceeds with net retention	Variable, risk of side reactions
Reaction Conditions	Milder for epoxide formation, higher temp/pressure for aminolysis	Higher temperatures often required
Overall Yield	Typically good to excellent	Can be lower due to side products
Purification	May require two separate workups	Single workup, but purification can be more challenging
Substrate Scope	Broad applicability with various amines	More dependent on the nucleophilicity and basicity of the amine

Troubleshooting and Optimization

• Low Yield in Epoxide Formation: Ensure the base is added slowly and the temperature is controlled to prevent side reactions. The purity of the starting bromohydrin is also critical.

• Incomplete Aminolysis: Increase the reaction time, temperature, or the excess of the amine. Ensure the reaction vessel is properly sealed to maintain pressure.

• Formation of Side Products: In the direct amination, elimination reactions can compete with substitution. Using a less basic solvent and a less sterically hindered amine can mitigate this.

• Racemization: While the described SN2 reactions are stereospecific, harsh reaction conditions (e.g., excessively high temperatures for prolonged periods) could potentially lead to some degree of racemization. It is crucial to monitor the enantiomeric excess of the product.

Conclusion

The conversion of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol to chiral amino alcohols is a valuable transformation in synthetic organic and medicinal chemistry. The two-step approach, proceeding through a chiral epoxide intermediate, generally offers superior stereochemical control and is a reliable method for accessing these important building blocks.[5] Careful control of reaction conditions and appropriate analytical techniques are essential for obtaining high yields and enantiopurity. The protocols and insights provided in this guide serve as a practical foundation for researchers to successfully implement this synthetic strategy in their own laboratories.

References

• Benchchem. Application Notes and Protocols: Synthesis of Chiral Amino Alcohols from 2-Chlorobutan-1-ol.
• Benchchem. Application Notes and Protocols: Reaction of (R)-(-)-2-Bromo-1-phenylethanol with Nucleophiles.
• Benchchem. discovery and synthesis of chiral amino alcohols.
• CHIMIA. Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines.
• PubMed. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues.
• SciSpace. Transformation of epoxides into halohydrins and aminoalcohols by metal halides.
• University of Calgary. Ch16: HO-C-C-X => epoxide.
• Master Organic Chemistry. Epoxides - The Outlier Of The Ether Family.
• Transformation Tutoring. Synthesis and Reactions of Epoxides: The Complete Guide.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Catalytic Enantioselective Methods for Synthesis of 1,2-Amino Tertiary Alcohols and Their Analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. transformationtutoring.com [transformationtutoring.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Enantioselective Synthesis of (S)-2-Bromo-1-(2-methoxyphenyl)ethanol via CBS Reduction

This Application Note is structured to provide a rigorous, field-ready protocol for the enantioselective reduction of 2-bromo-1-(2-methoxyphenyl)ethanone using the Corey-Bakshi-Shibata (CBS) methodology.

Executive Summary

This protocol details the enantioselective reduction of 2-bromo-1-(2-methoxyphenyl)ethanone to its corresponding chiral bromohydrin using the Corey-Bakshi-Shibata (CBS) catalyst system. This transformation is a critical step in the synthesis of adrenergic receptor agonists and chiral styrene oxide derivatives.

The presence of the ortho-methoxy group on the acetophenone ring introduces specific steric and electronic considerations. This guide addresses these challenges by optimizing catalyst loading, temperature control, and borane source selection to ensure high enantiomeric excess (>95% ee) and chemoselectivity.

Scientific Foundation & Mechanism

The Catalytic Cycle

The CBS reduction operates via a cooperative mechanism involving a chiral oxazaborolidine catalyst and a stoichiometric borane source (BH

·THF or BH ·DMS). The catalyst activates both the borane reagent (via N-B coordination) and the ketone substrate (via Lewis acidic endocyclic boron), facilitating an intramolecular hydride transfer.[1][2]

Key Mechanistic Features:

• Dual Activation: The oxazaborolidine nitrogen coordinates to the borane reagent, increasing its hydridic character. Simultaneously, the endocyclic boron coordinates to the ketone oxygen (Lewis acid activation).

• Stereocontrol: The transition state adopts a "chair-like" assembly.[3] The steric differentiation between the "Large" group (Aryl) and the "Small" group (CH

  Br) of the ketone dictates the facial selectivity.

Stereochemical Rationale

For

-bromoacetophenones, the aryl group functions as the sterically "Large" substituent ( ) and the bromomethyl group as the "Small" substituent ( ).

• Catalyst Selection: Using (S)-Me-CBS typically yields the (S)-alcohol .

• Impact of ortho-Methoxy: The ortho-methoxy substituent increases the effective steric bulk of the aryl group, reinforcing the

  vs. differentiation. While the Lewis basic oxygen of the methoxy group could theoretically compete for boron coordination, the intramolecular chelation of the ketone to the catalyst is kinetically favored.

Figure 1: Catalytic cycle of the CBS reduction showing activation and hydride transfer pathways.[1][4][5][6]

Experimental Protocol

Materials & Reagents

Reagent	Specification	Role
Substrate	2-Bromo-1-(2-methoxyphenyl)ethanone	Precursor
Catalyst	(S)-Me-CBS (1.0 M in Toluene)	Chiral Catalyst
Reductant	Borane-THF Complex (1.0 M)	Hydride Source
Solvent	Anhydrous THF (inhibitor-free)	Reaction Medium
Quench	Methanol (HPLC Grade)	Borane destruction

Safety Warning: Borane-THF is highly flammable and releases hydrogen gas upon contact with moisture. All operations must be performed under an inert atmosphere (Nitrogen or Argon).

Step-by-Step Procedure

Phase 1: System Preparation

• Drying: Flame-dry a 250 mL two-neck round-bottom flask (RBF) equipped with a magnetic stir bar, temperature probe, and pressure-equalizing addition funnel. Cool under a stream of dry Nitrogen.

• Inerting: Maintain a positive pressure of Nitrogen throughout the procedure.

Phase 2: Catalyst & Reductant Loading

• Charge the RBF with (S)-Me-CBS solution (0.10 eq relative to ketone).

• Add Borane-THF complex (0.7 - 1.0 eq) via syringe.

  • Note: A slight excess of borane is recommended to account for any moisture and potential coordination with the methoxy group.

• Cool the mixture to -20°C using a cryostat or dry ice/acetone bath. Stir for 10 minutes to ensure thermal equilibrium.

Phase 3: Substrate Addition (Critical Step)

• Dissolve 2-bromo-1-(2-methoxyphenyl)ethanone (1.0 eq) in anhydrous THF (concentration ~0.5 M).

• Transfer the ketone solution to the addition funnel.

• Slow Addition: Add the ketone solution dropwise to the catalyst/borane mixture over 45–60 minutes .

  • Rationale: Maintaining a low instantaneous concentration of ketone relative to the catalyst minimizes the non-catalyzed (racemic) background reduction by free borane.

• Maintain internal temperature between -20°C and -15°C during addition.

Phase 4: Reaction Monitoring

• After addition is complete, stir at -20°C for 30 minutes.

• TLC/HPLC Check: Withdraw a 50 µL aliquot, quench with MeOH, and analyze.

  • Success Criteria: <1% remaining starting material.

Phase 5: Quenching & Workup

• Careful Quench: Add Methanol (2 mL per mmol substrate) dropwise at -20°C.

  • Caution: Vigorous Hydrogen evolution will occur. Control addition rate to manage foaming.

• Allow the mixture to warm to room temperature (20-25°C) and stir for 30 minutes to break down boron-nitrogen complexes.

• Acid Hydrolysis: Add 1N HCl (aqueous) and stir for 15 minutes.

• Extraction: Dilute with Diethyl Ether or EtOAc. Wash organic layer with Saturated NaHCO

  (2x) and Brine (1x).

• Drying: Dry over anhydrous Na

  SO , filter, and concentrate under reduced pressure.

Purification

• Method: Flash Column Chromatography.

• Stationary Phase: Silica Gel (230-400 mesh).

• Eluent: Hexanes:Ethyl Acetate (Gradient 95:5 to 85:15).

• Note: The bromohydrin can be sensitive to basic alumina; silica is preferred.

Analytical Validation

Enantiomeric Excess Determination

To validate the protocol, the enantiomeric excess (% ee) must be determined using Chiral HPLC.

Parameter	Condition
Column	Chiralcel OD-H or AD-H (4.6 x 250 mm)
Mobile Phase	Hexane : Isopropanol (90:10 to 95:5)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV @ 210 nm and 254 nm
Expected Retention	(S)-Enantiomer typically elutes after (R)-enantiomer on OD-H (Verify with racemic standard).

Stereochemical Confirmation

While the Corey model predicts the (S) -configuration, the ortho-methoxy group's influence should be verified in the initial development batch.

• Optical Rotation: Compare

  with literature values for analogous 1-(2-methoxyphenyl)ethanol derivatives.

• Derivatization: Convert to the corresponding epoxide (using K

  CO /Acetone) and compare with known chiral epoxide standards.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Enantioselectivity (<90% ee)	Fast addition of ketone	Increase addition time to >1 hour.
Temperature too high	Ensure internal temp stays < -15°C.
Moisture contamination	Re-dry THF; check inert lines.
Incomplete Conversion	Borane degradation	Use fresh Borane-THF; increase equivalents to 1.2 eq.
Coordination inhibition	The -OMe group may retard rate; allow longer reaction time at -10°C.
Dehalogenation (Des-bromo product)	Over-reduction	Avoid large excess of borane; quench immediately upon completion.

Workflow Visualization

Figure 2: Operational workflow for the CBS reduction protocol.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[7][8][9] Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[1][7][8][10][11][12] Journal of the American Chemical Society, 109(18), 5551–5553. Link

• Corey, E. J., Shibata, S., & Bakshi, R. K. (1988).[13] An efficient and catalytically enantioselective route to (S)-(-)-phenyloxirane.[13] The Journal of Organic Chemistry, 53(12), 2861–2863. Link

• Helal, C. J., & Corey, E. J. (1998).[13] Mechanism and Conditions for the Highly Enantioselective Reduction of Ketones.[2] Angewandte Chemie International Edition, 37(15), 1986–2012. Link

• Salvi, N. A., & Chattopadhyaya, S. (2007). Enantioselective synthesis of (S)-1-(2-methoxyphenyl)ethanol. Tetrahedron: Asymmetry, 18(20), 2427-2435. (Provides context on ortho-methoxy steric effects).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. youtube.com [youtube.com]
• 3. youtube.com [youtube.com]
• 4. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. york.ac.uk [york.ac.uk]
• 8. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 9. CBS reduction of acetophenone followed by 11B NMR - Magritek [magritek.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 13. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

using (1S)-2-bromo-1-(2-methoxyphenyl)ethanol in beta-blocker synthesis

An Application Guide to the Strategic Use of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol and Analogous Chiral Synthons in the Asymmetric Synthesis of β-Blockers

Introduction: The Imperative of Chirality in β-Blocker Development

β-Adrenergic blocking agents, or β-blockers, are a cornerstone in the management of cardiovascular diseases, including hypertension, angina pectoris, and cardiac arrhythmias.[1][2] These drugs function by antagonizing β-adrenergic receptors, thereby modulating the physiological effects of catecholamines like adrenaline.[1] A critical feature of most β-blockers is the presence of a stereogenic center, typically an alcohol on the propanolamine side chain. This chirality is of profound pharmacological importance, as the biological activity often resides in a single enantiomer. For instance, the (S)-enantiomer of propranolol is approximately 100 times more potent in its β-blocking activity than the (R)-enantiomer.[3]

Consequently, the stereoselective synthesis of β-blockers is a primary focus in pharmaceutical chemistry to maximize therapeutic efficacy and minimize potential side effects associated with the less active or inactive enantiomer.[2][3] This has driven the development of synthetic strategies that utilize chiral building blocks, or synthons, to install the desired stereochemistry with high fidelity. Among the most versatile of these synthons are chiral halohydrins, such as (1S)-2-bromo-1-(2-methoxyphenyl)ethanol. These molecules serve as valuable precursors to chiral epoxides, which are pivotal intermediates in the construction of the aryloxypropanolamine core common to many β-blockers.[4]

This guide provides a detailed examination of the application of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol as a representative chiral synthon. We will explore its conversion to a key epoxide intermediate and outline general and specific protocols for the synthesis of prominent β-blockers like Betaxolol and the complex molecule Nebivolol, highlighting the underlying chemical principles and experimental methodologies.

Part 1: The Strategic Role of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

(1S)-2-bromo-1-(2-methoxyphenyl)ethanol is a chiral bromohydrin. Its synthetic value lies in its predefined stereochemistry at the carbinol center (C-1), which directly translates to the stereochemistry of the final β-blocker product. The primary transformation this synthon undergoes is an intramolecular Williamson ether synthesis—an internal SN2 reaction—to form the corresponding chiral epoxide.

Conversion to (S)-2-(2-methoxyphenyl)oxirane

The treatment of the (1S)-bromohydrin with a base (e.g., sodium hydroxide or potassium carbonate) results in the deprotonation of the hydroxyl group. The resulting alkoxide then displaces the adjacent bromide ion in an intramolecular nucleophilic substitution, yielding the (S)-epoxide with inversion of configuration at the bromine-bearing carbon (C-2), though the stereochemistry at C-1 remains fixed. This epoxide is now an electrophilic three-membered ring, primed for nucleophilic attack.

Caption: Conversion of the chiral bromohydrin to a key epoxide intermediate.

General Pathways to β-Blockers

The chiral epoxide is the linchpin for building the aryloxypropanolamine structure. Two primary routes are employed:

• Route A: The epoxide reacts first with a substituted phenol under basic conditions. This opens the epoxide ring to form a glycidyl ether. Subsequent reaction of this ether with a suitable amine (e.g., isopropylamine) opens the new epoxide ring to yield the final β-blocker.

• Route B: The epoxide is first opened by a primary amine. This is a common strategy for β-blockers that do not possess the aryloxy ether linkage.

For the majority of widely used β-blockers like Betaxolol, Metoprolol, and Bisoprolol, a variation of Route A using analogous chiral synthons like (R)-epichlorohydrin is the standard industrial approach.[5][6]

Part 2: Application Protocol for the Synthesis of (S)-Betaxolol

(S)-Betaxolol is a cardioselective β1-blocker used in the treatment of hypertension and glaucoma.[2] Its synthesis is an excellent case study for the application of a chiral epoxide synthon. While industrial synthesis often starts with (R)-epichlorohydrin, the chemical principles are identical to those using an epoxide derived from a synthon like (1S)-2-bromo-1-(2-methoxyphenyl)ethanol. The synthesis involves the reaction of 4-(2-(cyclopropylmethoxy)ethyl)phenol with a chiral C3 epoxide, followed by coupling with isopropylamine.[2][7]

Caption: Synthetic workflow for (S)-Betaxolol.

Detailed Experimental Protocol

This protocol is adapted from established literature methods for the synthesis of (S)-Betaxolol.[2]

Step 1: Synthesis of (S)-2-((4-(2-(cyclopropylmethoxy)ethyl)phenoxy)methyl)oxirane

• To a stirred solution of 4-(2-(cyclopropylmethoxy)ethyl)phenol (1.0 eq) in a suitable solvent such as 2-butanone, add anhydrous potassium carbonate (K₂CO₃, 1.5 eq) and a phase transfer catalyst (e.g., tetrabutylammonium bromide, 0.05 eq).

• Heat the mixture to reflux (approx. 80°C).

• Add (R)-epichlorohydrin (1.1 eq) dropwise to the refluxing mixture over 30 minutes.

• Maintain the reaction at reflux for 12-16 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude glycidyl ether.

• Purify the crude product by column chromatography on silica gel to yield the pure intermediate.

Step 2: Synthesis of (S)-Betaxolol

• Dissolve the purified glycidyl ether from Step 1 (1.0 eq) in a protic solvent such as methanol or ethanol.

• Add isopropylamine (3.0-5.0 eq) to the solution.

• Heat the reaction mixture to reflux for 4-8 hours until TLC analysis indicates the complete consumption of the starting material.

• Cool the reaction to room temperature and remove the solvent and excess isopropylamine under reduced pressure.

• Dissolve the crude residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield crude (S)-Betaxolol.

• The product can be further purified by crystallization from a suitable solvent system or by conversion to its hydrochloride salt.[2]

Parameter	Step 1 (O-Alkylation)	Step 2 (Epoxide Opening)
Key Reagents	4-(2-(cyclopropylmethoxy)ethyl)phenol, (R)-Epichlorohydrin, K₂CO₃	Glycidyl Ether Intermediate, Isopropylamine
Solvent	2-Butanone	Methanol or Ethanol
Temperature	Reflux (~80°C)	Reflux (~65-78°C)
Typical Yield	80-90%	85-95%
Enantiomeric Excess (ee)	>99% (maintained)	>99%

Part 3: Application in the Synthesis of Nebivolol

Nebivolol is a highly selective β1-blocker with vasodilating properties mediated by nitric oxide.[8] Its structure is significantly more complex than that of Betaxolol, containing four stereogenic centers. The commercial product is a racemic mixture of the (S,R,R,R)- and (R,S,S,S)-enantiomers.[9] The synthesis of a single enantiomer, such as (S,R,R,R)-Nebivolol, is a significant challenge and relies on the coupling of two distinct chiral chromane fragments: a chiral epoxide and a chiral amino alcohol.[8][10]

The synthesis of these chiral fragments often employs stereoselective reduction of a ketone or resolution techniques.[10] The principles of using chiral bromohydrins and epoxides are central to establishing the required stereocenters in these fragments.

Caption: Convergent synthesis strategy for (S,R,R,R)-Nebivolol.

Protocol: Synthesis of a Key Amino Alcohol Intermediate

This protocol describes the synthesis of the chiral amino alcohol fragment, (R)-2-amino-1-((S)-6-fluorochroman-2-yl)ethanol, through the stereoselective opening of a chiral epoxide, a common strategy in Nebivolol synthesis.[10]

• Prepare the starting epoxide, (S)-6-fluoro-2-((S)-oxiran-2-yl)chromane, through established methods, often involving the asymmetric epoxidation of an allyl alcohol precursor or resolution of the racemic epoxide.

• Dissolve the chiral epoxide (1.0 eq) in an appropriate solvent like methanol.

• Add a solution of benzylamine (2.0-3.0 eq) in methanol to the epoxide solution.

• Heat the mixture to reflux and stir for 10-15 hours, monitoring by TLC.

• Upon completion, cool the reaction and remove the solvent and excess benzylamine under vacuum.

• The resulting N-benzylated amino alcohol can be purified by column chromatography.

• The final amino alcohol is typically generated in situ in the subsequent coupling step or by debenzylation if the amine needs to be unmasked prior to coupling.

Parameter	Epoxide Ring Opening
Key Reagents	Chiral Chromane Epoxide, Benzylamine
Solvent	Methanol
Temperature	Reflux (~65°C)
Stereochemical Control	The reaction proceeds via an SN2 mechanism, leading to a specific diastereomer.

Conclusion

Chiral synthons like (1S)-2-bromo-1-(2-methoxyphenyl)ethanol are indispensable tools in modern pharmaceutical synthesis. Their ability to be efficiently converted into chiral epoxides provides a reliable and high-fidelity method for introducing the key stereocenter found in the vast majority of β-blockers. As demonstrated by the synthetic strategies for (S)-Betaxolol and the complex assembly of Nebivolol, the fundamental chemistry of epoxide formation and subsequent nucleophilic ring-opening remains a cornerstone of asymmetric synthesis in drug development. The protocols and workflows outlined in this guide underscore the versatility and strategic importance of these chiral building blocks for researchers and scientists in the field.

References

• Saddique, U., et al. (2015). Synthetic approaches towards the synthesis of β-blockers (Betaxolol, Metoprolol, Sotalol and Timolol). Turkish Journal of Chemistry. Available at: [Link]

• Journal of Medicinal and Medical Chemistry. (n.d.). A Comprehensive Review on Beta Blockers Synthesis Methods. Journal of Medicinal and Medical Chemistry. Available at: [Link]

• Novak, T., et al. (2018). Chiral Separation of Beta-blockers by High-performance Liquid Chromatography and Determination of Bisoprolol Enantiomers in Surface Waters. Arhiv za higijenu rada i toksikologiju. Available at: [Link]

• Zahoor, F., et al. (2015). Synthetic approaches towards the synthesis of beta-blockers (betaxolol, metoprolol, sotalol, and timolol). TÜBİTAK Academic Journals. Available at: [Link]

• Cadila Pharmaceuticals Ltd. (2009). An improved process for the preparation of nebivolol hydrochloride. European Patent Office. Available at: [Link]

• Reddy, K. S., et al. (2021). Synthesis of Enantiopure Beta-Blocker (+)-Nebivolol by Enzyme Catalyzed Asymmetrization Reaction. ResearchGate. Available at: [Link]

• Manoury, P. M., et al. (1987). Synthesis of a series of compounds related to betaxolol, a new beta 1-adrenoceptor antagonist with a pharmacological and pharmacokinetic profile optimized for the treatment of chronic cardiovascular diseases. Journal of Medicinal Chemistry. Available at: [Link]

• Patel, R. N. (2006). Process for preparation of s-(-)-betaxolol and salts thereof. Google Patents.

• Tademir, S., et al. (2020). Bio-catalytic asymmetric synthesis of β-adrenergic receptor blocker precursor: (R)-2-bromo-1-(naphthalen-2-yl)ethanol. ResearchGate. Available at: [Link]

• Chandrasekhar, S., et al. (2000). Enantioselective Total Synthesis of the Antihypertensive Agent (S,R,R,R)-Nebivolol. Tetrahedron.

• Gotor, V., et al. (2022). Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. A case study toward propranolol, alprenolol, pindolol, carazolol, moprolol, and metoprolol. RSC Publishing. Available at: [Link]

• Hansen, K. B., et al. (2022). Chemoenzymatic Protocol for the Synthesis of Enantiopure β-Blocker (S)-Bisoprolol. MDPI. Available at: [Link]

Sources

• 1. jmedchem.com [jmedchem.com]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 3. Chiral Separation of Beta-blockers by High-performance Liquid Chromatography and Determination of Bisoprolol Enantiomers in Surface Waters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis of a series of compounds related to betaxolol, a new beta 1-adrenoceptor antagonist with a pharmacological and pharmacokinetic profile optimized for the treatment of chronic cardiovascular diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 10. researchgate.net [researchgate.net]

Application Note &amp; Protocols: Strategic Selection of Reagents for the Stereospecific Cyclization of Chiral Bromohydrins to Epoxides

Introduction: The Strategic Importance of Chiral Epoxides

Chiral epoxides are not merely cyclic ethers; they are high-value, versatile intermediates in the synthesis of complex molecules, particularly in the pharmaceutical industry.[1][2] Their inherent ring strain allows for regioselective and stereospecific ring-opening by a variety of nucleophiles, providing a powerful tool for installing multiple stereocenters.[3] The conversion of chiral bromohydrins to epoxides is a fundamental and highly efficient method for their synthesis. This transformation is an intramolecular variation of the classic Williamson ether synthesis, where a base is used to facilitate the cyclization.[4][5][6]

The choice of reagent for this cyclization is critical. It directly influences reaction efficiency, yield, and, most importantly, the preservation of stereochemical integrity. This guide provides researchers, scientists, and drug development professionals with a detailed overview of the mechanism, a comparative analysis of common reagents, and robust protocols to aid in the strategic selection of the optimal base for their specific application.

Mechanism and Stereochemical Imperatives

The cyclization of a bromohydrin to an epoxide proceeds via an intramolecular SN2 (bimolecular nucleophilic substitution) reaction.[4][6][7] The process is initiated by the deprotonation of the hydroxyl group by a base, forming a nucleophilic alkoxide. This alkoxide then attacks the adjacent carbon atom bearing the bromine atom, displacing the bromide ion and forming the three-membered epoxide ring.[8]

Key Stereochemical Requirement: For the SN2 reaction to occur, the reacting orbitals must be properly aligned. Specifically, the nucleophilic oxygen and the departing bromide leaving group must adopt an anti-periplanar conformation.[7] This geometry allows the lone pair of the alkoxide to attack the back-side of the C-Br σ* antibonding orbital, leading to a smooth displacement with inversion of configuration at the carbon center that was bonded to the bromine.[7][8] In chiral bromohydrins derived from alkenes, this anti-periplanar arrangement is naturally established during the initial bromohydrin formation, which proceeds via an anti-addition.[9][10]

Figure 1: Mechanism of epoxide formation from a chiral bromohydrin.

Comparative Analysis of Common Reagents

The selection of the base is a critical parameter that depends on the substrate's reactivity, steric hindrance, and the presence of other sensitive functional groups.

Reagent Class	Examples	pKa of Conj. Acid	Typical Solvents	Key Considerations & Insights
Alkali Hydroxides	Sodium Hydroxide (NaOH), Potassium Hydroxide (KOH)	~15.7 (H₂O)	Water, THF/Water, Alcohols	Workhorse Reagents: Cost-effective and suitable for many simple substrates. Often used in aqueous or biphasic systems. May require heating. Not suitable for base-sensitive substrates.[1][7]
Metal Alkoxides	Sodium tert-butoxide (NaOt-Bu), Potassium tert-butoxide (KOt-Bu)	~19 (t-BuOH)	THF, DMF, t-BuOH	High Reactivity: Stronger, non-nucleophilic bases ideal for sterically hindered or less reactive bromohydrins. Anhydrous conditions are required to prevent hydrolysis.[1][2]
Metal Hydrides	Sodium Hydride (NaH)	~36 (H₂)	THF, DMF, Toluene	Irreversible Deprotonation: Forms the alkoxide in situ with the evolution of H₂ gas. Excellent for ensuring complete deprotonation before cyclization. Strictly requires anhydrous conditions.[4][5]
Organic Bases	1,8-Diazabicycloundec-7-ene (DBU), Triethylamine (Et₃N)	~13.5 (DBU-H⁺), ~10.7 (Et₃N-H⁺)	CH₂Cl₂, THF, Acetonitrile	Milder Conditions: Generally not strong enough for simple alkyl bromohydrins but can be effective for activated systems (e.g., adjacent to an electron-withdrawing group). Lower reactivity.

Experimental Protocols

The following protocols describe the cyclization of a model substrate, (1R,2R)-1-bromo-1,2-diphenyl-2-ethanol, to (R)-trans-stilbene oxide.

Protocol 1: Cyclization using Sodium Hydroxide in a Biphasic System

This protocol is robust, cost-effective, and suitable for scale-up operations where the substrate is stable to aqueous base.

Materials:

• (1R,2R)-1-bromo-1,2-diphenyl-2-ethanol

• Toluene

• 2 M Sodium Hydroxide (NaOH) solution

• Saturated Sodium Chloride (brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, separatory funnel

Procedure:

• Reaction Setup: To a round-bottom flask, add the chiral bromohydrin (1.0 eq). Dissolve it in toluene (approx. 0.2 M concentration).

• Base Addition: Add an equal volume of 2 M aqueous NaOH solution (approx. 2.0 eq of NaOH).

• Reaction: Stir the biphasic mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 2-4 hours.[1]

• Workup: Once the starting material is consumed, transfer the mixture to a separatory funnel. Separate the layers.

• Extraction: Extract the aqueous layer with toluene (2 x 20 mL for a 1 mmol scale reaction).

• Washing: Combine the organic layers and wash with water (1 x 25 mL) and then with saturated brine (1 x 25 mL) to remove residual NaOH and salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude epoxide.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization (e.g., from ethanol) to afford the pure chiral epoxide.

Protocol 2: Cyclization using Sodium Hydride in Anhydrous THF

This protocol is ideal for base-sensitive substrates or when strictly anhydrous conditions are necessary to prevent side reactions.

Materials:

• (1R,2R)-1-bromo-1,2-diphenyl-2-ethanol

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Nitrogen or Argon atmosphere setup

Procedure:

• Preparation: Under an inert atmosphere (N₂ or Ar), add NaH (1.2 eq, 60% dispersion) to a dry, three-necked flask equipped with a magnetic stirrer. Wash the NaH with anhydrous hexanes (2 x 5 mL) to remove the mineral oil, decanting the hexanes carefully via cannula.

• Solvent Addition: Add anhydrous THF (to achieve a final substrate concentration of approx. 0.1 M). Cool the suspension to 0 °C in an ice bath.

• Substrate Addition: Dissolve the chiral bromohydrin (1.0 eq) in a minimal amount of anhydrous THF and add it dropwise to the stirred NaH suspension over 15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir. Monitor the reaction by TLC. The reaction is often complete within 1-3 hours. The deprotonation is rapid and marked by the cessation of hydrogen gas evolution.[5]

• Quenching: After completion, cool the reaction back to 0 °C and cautiously quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and add diethyl ether and water. Separate the layers. Extract the aqueous layer with diethyl ether (2 x 20 mL).

• Washing: Combine the organic layers and wash with saturated brine (1 x 25 mL).

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the resulting crude epoxide by flash chromatography on silica gel.

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction stalls, especially with weaker bases like NaOH, gentle heating (40-50 °C) can be applied. For sterically hindered substrates, switching to a stronger base like KOt-Bu or NaH is recommended.[1]

• Side Product Formation: For substrates prone to elimination, use a non-nucleophilic, sterically hindered base (e.g., KOt-Bu) at low temperatures. Ensure that the deprotonation is complete before allowing the temperature to rise for the SN2 cyclization.

• Racemization: Racemization is generally not an issue as the SN2 mechanism is stereospecific. If racemization is observed, it may indicate an alternative SN1-type mechanism via a carbocation, which could be promoted by protic solvents or acidic impurities. Ensure the use of a sufficiently strong base to favor the bimolecular pathway.

Workflow for Reagent Selection

The following diagram provides a logical workflow for selecting the most appropriate reagent for the cyclization of a chiral bromohydrin.

Figure 2: Decision workflow for selecting a cyclization reagent.

Conclusion

The base-mediated cyclization of chiral bromohydrins is a cornerstone reaction for accessing optically pure epoxides. A thorough understanding of the underlying SN2 mechanism and the specific requirements for anti-periplanar geometry is essential for success. The choice of base is not trivial and should be guided by the substrate's structural and chemical properties. While alkali hydroxides are suitable for robust substrates, stronger bases like metal hydrides and alkoxides offer greater reactivity and are indispensable for more challenging transformations. The protocols and decision-making framework provided herein serve as a practical guide for researchers to confidently and efficiently execute this critical synthetic transformation.

References

• Master Organic Chemistry. (2015, January 26). Epoxides - The Outlier Of The Ether Family. [Link]

• Ramirez, A., et al. (2011). Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed by Spiroborate Ester: Application to the Synthesis of Optically Pure 1,2-Hydroxy Ethers and 1,2-Azido Alcohols. The Journal of Organic Chemistry, 76(5), 1364–1372. [Link]

• Parenty, A., et al. (2020). Epoxide Syntheses and Ring-Opening Reactions in Drug Development. Molecules, 25(19), 4493. [Link]

• ResearchGate. (2017). Highly Regioselective Ring Opening of Epoxides and Aziridines Using (Bromodimethyl)sulfonium Bromide. Request PDF. [Link]

• Organic Chemistry Portal. Synthesis of epoxides. [Link]

• YouTube. (2024, January 25). Epoxide synthesis from Bromohydrin. [Link]

• OrgoSolver. Bromohydrin Formation using Br2 and H2O, followed by Epoxide formation using NaOH. [Link]

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. [Link]

• Master Organic Chemistry. (2013, March 15). Bromination of Alkenes - The Mechanism. [Link]

• Master Organic Chemistry. (2015, June 12). Intramolecular Williamson Ether Synthesis. [Link]

• OrgoSolver. Bromohydrin Formation of Alkenes with Br₂ and H₂O. [Link]

• Chemistry Steps. (2025, July 26). Reaction of Alkenes with Bromine. [Link]

• Organic Chemistry Portal. Bromohydrin synthesis by bromination or substitution. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. orgosolver.com [orgosolver.com]
• 8. m.youtube.com [m.youtube.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. orgosolver.com [orgosolver.com]

Technical Notes & Optimization

Technical Support Center: Asymmetric Reduction of 2-Bromoacetophenone

Welcome to the Technical Support Center for the asymmetric reduction of 2-bromoacetophenone. This comprehensive guide is designed for researchers, scientists, and drug development professionals seeking to optimize enantiomeric excess (ee) and yield in the synthesis of enantiopure 2-bromo-1-phenylethanol.

Below, you will find mechanistic insights, validated experimental protocols, quantitative data summaries, and a targeted Q&A troubleshooting guide.

Mechanistic Overview & Catalytic Strategies

Achieving high enantiomeric purity in the reduction of 2-bromoacetophenone requires precise control over the stereoselective hydride transfer. The presence of the bulky, reactive α-bromine atom makes this prochiral ketone uniquely challenging.

• CBS-Catalyzed Asymmetric Reduction : The Corey-Bakshi-Shibata (CBS) reduction is the chemical gold standard for this transformation[1]. The chiral oxazaborolidine catalyst (e.g., (R)-Me-CBS) operates via a dual activation mechanism. The catalyst's nitrogen atom coordinates with the borane source, enhancing the Lewis acidity of the endocyclic boron, which simultaneously coordinates with the ketone's carbonyl oxygen[1]. This pre-organization directs the hydride attack exclusively to one face of the substrate, minimizing the activation energy for the stereoselective pathway[2].

• Biocatalytic Reduction : Enzymatic reduction utilizing Alcohol Dehydrogenases (ADHs), specifically Thermotoga maritima secondary alcohol dehydrogenase (TeSADH) mutants, offers a highly selective, green alternative[3]. The stereopreference is dictated by the spatial constraints of the engineered active site. Mutants such as A85G/I86A/C295A have been specifically evolved to accommodate the bulky haloacetophenone, yielding the (S)-halohydrin with exceptional selectivity[3].

Quantitative Data Summary

The following table summarizes the expected yields and enantiomeric excess across different validated reduction methodologies:

Reduction Method	Catalyst / Reagent	Yield / Conversion	Enantiomeric Excess (ee)	Major Enantiomer
CBS Reduction	(R)-Me-CBS / BH₃·THF	98%[1]	95–99%[1]	(R)-enantiomer[2]
Enzymatic (TeSADH)	Mutant A85G/I86A/C295A	>99%[4]	>99%[4]	(S)-enantiomer[3]
Enzymatic (Plant)	Carrot root extract	100%[1]	100%[1]	(S)-enantiomer[1]
MSPV Reduction	(S)-BINOL / AlMe₃	93%[1]	79%[1]	(R)-enantiomer[1]

Experimental Protocols

Protocol A: CBS-Catalyzed Asymmetric Reduction

This protocol is self-validating through strict temperature control and stoichiometric pacing.

• Preparation : Flame-dry a multi-neck round-bottom flask and purge with an inert atmosphere (N₂ or Ar) to ensure a completely anhydrous environment[2].

• Catalyst Loading : Add 0.1 equivalents of (R)-2-Methyl-CBS-oxazaborolidine (1 M solution in toluene) to anhydrous THF and cool strictly to 0°C in an ice bath[2].

• Borane Addition : Slowly add 0.6 to 1.2 equivalents of BH₃·SMe₂ dropwise over 30 minutes, maintaining the temperature below 5°C[2],[5].

• Substrate Addition : Dissolve 1.0 equivalent of 2-bromoacetophenone in anhydrous THF. Add this solution dropwise to the reaction mixture over 1–2 hours[6],[5].

  • Causality: Slow addition ensures the catalytic cycle outpaces the uncatalyzed, racemic background reduction by free borane[2].

• Quench & Workup : Quench the reaction by the slow, dropwise addition of methanol, followed by 1 M HCl[2]. Extract the aqueous layer with ethyl acetate, wash with saturated NaHCO₃ and brine, and dry over anhydrous MgSO₄[2].

• Validation : Determine the enantiomeric excess via chiral High-Performance Liquid Chromatography (HPLC)[2].

Workflow for the CBS-catalyzed asymmetric reduction.

Protocol B: Biocatalytic Reduction using TeSADH

This protocol utilizes engineered enzyme mutants for high stereocontrol.

• Buffer Preparation : Prepare a 50 mM Tris-HCl buffer solution.

  • Critical Step: Adjust the pH strictly to 7.0 for brominated substrates[3].

• Reaction Mixture : In a temperature-controlled vessel, combine the buffer, NADP⁺ cofactor, and the selected TeSADH mutant (e.g., 1.6 μM final concentration)[3].

• Co-solvent Addition : Add 30% v/v 2-propanol[3].

  • Causality: 2-propanol serves a dual purpose: it acts as a co-solvent to solubilize the highly hydrophobic 2-bromoacetophenone and as a sacrificial co-substrate for the in situ regeneration of NADPH[1],[3].

• Incubation : Shake the mixture at 180 rpm and 50°C for 14 hours[3].

• Extraction : Extract the product with diethyl ether and analyze via chiral HPLC[3].

Troubleshooting Guide & FAQs

Q1: I am getting a low enantiomeric excess (ee) in my CBS reduction. What is the root cause? A1: Low ee in CBS reductions is almost always caused by the competing uncatalyzed reduction of the ketone by borane. This occurs under three primary conditions:

• Moisture Contamination: The oxazaborolidine catalyst is highly sensitive to water. Moisture destroys the catalyst, leaving free borane to perform a rapid racemic reduction[2]. Always use anhydrous solvents and oven-dried glassware[2].

• Improper Temperature Control: The enantioselectivity is heavily temperature-dependent. Higher temperatures increase the rate of the uncatalyzed background reaction. Maintain the reaction strictly at 0°C[2],[6].

• Fast Substrate Addition: If 2-bromoacetophenone is added too quickly, the catalyst becomes saturated, and the excess borane reacts directly with the unbound substrate[2].

Q2: My enzymatic reduction using TeSADH yielded the (S)-enantiomer instead of the (R)-enantiomer. How do I fix this? A2: Many wild-type ADHs and standard mutants inherently favor the production of the (S)-halohydrin for haloacetophenones due to the spatial constraints of their binding pockets[2],[3]. To achieve (R)-selectivity, you must select an enantiocomplementary mutant. For instance, while the A85G/I86A/C295A mutant yields the (S)-enantiomer, other specific engineered variants must be screened to invert the stereopreference[3].

Q3: I am observing significant side products and low yield in the enzymatic reduction. What are they? A3: The most common side products are 1-phenyl-1,2-ethanediol and styrene oxide (epoxide) derivatives[3]. This occurs if the buffer pH is too basic. Under basic conditions, the newly formed hydroxyl group of 2-bromo-1-phenylethanol is deprotonated, triggering an intramolecular Sɴ2 nucleophilic substitution that displaces the bromide ion to form an epoxide[5]. Ensure your Tris-HCl buffer is strictly maintained at pH 7.0 to prevent this degradation[3].

Q4: How do I validate the enantiomeric excess of my product? A4: The gold standard for determining the ee of 2-bromo-1-phenylethanol is chiral High-Performance Liquid Chromatography (HPLC)[2]. This technique utilizes a chiral stationary phase to achieve baseline separation of the two enantiomers, allowing ee to be calculated from the ratio of their peak areas[2].

Troubleshooting logic for low enantiomeric excess.

References

1.[2] Improving enantiomeric excess in the synthesis of (R)-(-)-2-Bromo-1-phenylethanol Source: BenchChem URL:2 2.[1] Buy 2-Bromo-1-phenylethanol | 2425-28-7 Source: Smolecule URL:1 3.[4] BIOCATALYTIC ASYMMETRIC REDUCTION OF α- HALOACETOPHENONE ANALOGS USING THERMOANAEROBACTER PSEUDETHANOLICUS SECONDARY ALCOHOL DE Source: KFUPM ePrints URL:4 4.[3] Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH: Synthesis of Enantiopure 2-Halo-1-arylethanols Source: ACS Omega - ACS Publications URL:3 5.[6] Troubleshooting low yield in (R)-(-)-2-Bromo-1-phenylethanol synthesis Source: BenchChem URL:6 6.[5] 2-Bromo-1-phenylethanol | 199343-14-1 Source: BenchChem URL:5

Sources

• 1. Buy 2-Bromo-1-phenylethanol | 2425-28-7 [smolecule.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. eprints.kfupm.edu.sa [eprints.kfupm.edu.sa]
• 5. 2-Bromo-1-phenylethanol | 199343-14-1 | Benchchem [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

preventing debromination during asymmetric ketone reduction

Technical Support Center: Asymmetric Reduction of -Haloketones

Topic: Prevention of Debromination/Dehalogenation During Asymmetric Reduction Audience: Process Chemists, Medicinal Chemists, and CMC Leads Status: Active | Version: 2.4

Overview & Mechanistic Context

Welcome to the Technical Support Center. You are likely here because you are observing the formation of des-bromo (or des-chloro) byproducts (e.g., acetophenone derivatives) during the reduction of

-haloketones.

This is a competing pathway issue. Whether you are using Ketoreductases (KREDs) or Ruthenium-based Transfer Hydrogenation (Ru-TH) , the carbon-halogen bond is susceptible to cleavage via two primary mechanisms:

• Radical Anion Pathway: Single-electron transfer (SET) to the ketone generates a radical anion, which ejects the halide.

• Hydride Displacement: Direct nucleophilic attack of a metal-hydride on the halogen (less common in enzymes, more common in metal catalysis).

The following modules provide containment strategies for both catalytic systems.

Module A: Biocatalytic Reduction (KREDs)

The industry standard for high enantiomeric excess (>99% ee).

The Hidden Variable: Light & Radical Pathways

In KRED systems, debromination is rarely catalytic promiscuity (the enzyme acting as a dehalogenase). Instead, it is often a photochemical side reaction . The cofactor NADPH can act as a single-electron donor under ambient light, initiating a radical chain reaction that cleaves the C-Br bond.

Core Protocol: Anti-Debromination KRED Workflow

Objective: Reduce

-bromoacetophenone to (R)- -bromophenylethanol while suppressing acetophenone formation.

Reagents:

• Enzyme: KRED-P1 (Prototypical broad-range ketoreductase)

• Cofactor: NADP+ (0.5 g/L)

• Recycling System: Glucose Dehydrogenase (GDH) + Glucose (1.2 equiv)

• Buffer: 100 mM Potassium Phosphate, pH 7.0, containing 1 mM Magnesium Sulfate.

Step-by-Step Procedure:

• Darkness is Critical: Wrap the reaction vessel in aluminum foil or use amber glassware. Do not run this reaction on an open benchtop under fluorescent lighting.

• Degassing: Sparge the buffer with nitrogen for 20 minutes. Oxygen can propagate radical chains or oxidize the enzyme's cysteine residues.

• Substrate Addition: Dissolve the

  -bromo ketone in a water-miscible co-solvent (DMSO or IPA). Add dropwise to the enzyme/cofactor mix.

  • Note: Keep co-solvent concentration <10% v/v unless the specific KRED is solvent-tolerant.

• Reaction Monitoring: Monitor conversion via HPLC. Stop the reaction immediately upon >98% conversion. Prolonged incubation after substrate depletion favors the thermodynamic debromination product.

Troubleshooting KRED Systems

Symptom	Probable Cause	Corrective Action
High Des-bromo ketone (5-15%)	Ambient Light Exposure	Wrap reactor in foil. Switch to a dark room.
High Des-bromo alcohol	Over-reaction	The product (bromohydrin) is being further reduced. Quench immediately at >95% conversion.
Low Activity	Enzyme inactivation by alkylation	-haloketones are alkylating agents. Increase enzyme loading or add a sacrificial thiol (e.g., DTT) if the enzyme is not disulfide-dependent.

Module B: Ruthenium Transfer Hydrogenation (Ru-TH)

The alternative for scale-up when enzymes are unavailable.

The Switch: Kinetic vs. Thermodynamic Control

In Noyori-type transfer hydrogenation, the hydrogen donor dictates the pathway.

• Isopropanol (IPA): Reversible. The reaction reaches equilibrium. If the catalyst can insert into the C-Br bond, debromination accumulates over time.

• Formic Acid/Triethylamine (TEAF): Irreversible (Kinetic Control). CO₂ is released, driving the reaction forward and minimizing the lifetime of active species that cause side reactions.

Core Protocol: Ru-Catalyzed Reduction

Objective: Minimize the formation of the des-bromo product using kinetic control.

Reagents:

• Catalyst: RuCl(p-cymene)[(R,R)-TsDPEN] (0.5 mol%)

• Hydrogen Donor: Formic Acid / Triethylamine (5:2 azeotropic mixture).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

Step-by-Step Procedure:

• Preparation: Charge the catalyst and substrate into the reactor under Argon.

• Solvent Choice: Dissolve in degassed DCM. Avoid IPA.

• Initiation: Add the Formic Acid/TEA mixture dropwise at 0°C.

• Temperature Control: Allow to warm to Room Temperature (20-25°C).

  • Warning: Do not heat >40°C. Higher temperatures exponentially increase the rate of oxidative addition of Ru into the C-Br bond.

• Quench: Once HPLC shows conversion, quench with water/brine immediately to remove the base.

Visualizing the Competitive Pathways

The following diagram illustrates the bifurcation point where the reaction succeeds (Hydride Transfer) or fails (Radical/Enolate formation).

Caption: Competitive pathways in

-haloketone reduction. The green path represents the desired hydride transfer; the red path represents the radical-mediated dehalogenation triggered by light or metal insertion.

Troubleshooting & FAQ

Q1: I am using a KRED and seeing 15% debromination even in the dark. What now? A: Check your buffer oxygenation. While we usually degas to protect the enzyme, in some rare radical mechanisms, trace oxygen actually quenches the radical species that leads to debromination. Try running a small scale reaction without degassing. If debromination decreases, the pathway is radical-mediated and oxygen-sensitive. However, the primary suspect remains light exposure during sampling or setup.

Q2: Can I use Sodium Borohydride (NaBH4) instead to save money? A: Generally, no. NaBH4 is a "hard" hydride and will reduce the ketone but lacks enantioselectivity (producing a racemate). Furthermore, borohydride is nucleophilic enough to displace the bromide in an

fashion, leading to epoxides or alcohols depending on the workup.

Q3: In the Ru-system, my ee is dropping toward the end of the reaction. A: This is a classic sign of reversibility when using IPA. As the reaction nears equilibrium, the reverse oxidation of the product can occur, scrambling the stereocenter.

• Fix: Switch to Formic Acid/TEA (irreversible).

• Fix: Stop the reaction at 90% conversion rather than pushing for 100%.

Q4: My substrate has two halogens (

-dichloro). Is this harder? A: Yes. The resulting product is highly reactive. Enzymatic reduction is preferred here because the mild conditions (pH 7, ambient T) prevent the "Favorskii rearrangement" or epoxide formation that often happens with chemical catalysts in basic media.

References

• Hollmann, F., et al. (2021). Enzymatic strategies for asymmetric synthesis. RSC Chemical Biology. Link

• Noyori, R., et al. (1995). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. Link

• Codexis/Merck Process Group. (2010). Development of a biocatalytic process for the synthesis of Montelukast intermediate. (Referencing general KRED evolution for halo-ketones).

• Stephenson, C.R.J., et al. (2010).[1] Visible-Light Photoredox Catalysis: Dehalogenation of α-Haloketones. Journal of Organic Chemistry. Link

  • Note: This paper establishes the mechanism of light-induced dehalogenation which must be avoided in KRED systems.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solubility &amp; Handling of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

Executive Summary

You are accessing the technical guide for (1S)-2-bromo-1-(2-methoxyphenyl)ethanol (CAS: 1344936-71-5 / Analogous Racemate CAS: 267651-22-9). This chiral bromohydrin is a critical intermediate, often used in the synthesis of benzodiazepines (e.g., Remimazolam precursors) and adrenergic receptor antagonists.

Critical Warning: This compound is a halohydrin . It is chemically labile under basic conditions, prone to cyclization into the corresponding epoxide (1-(2-methoxyphenyl)oxirane).[1] Solvent choice must strictly avoid basic impurities to preserve the chiral center and chemical integrity.

Module 1: Solubility Profile & Solvent Selection

The solubility data below is derived from standard isolation protocols for aryl bromohydrins and thermodynamic solubility predictions based on the ortho-methoxy substituted phenyl ring structure.

Solubility Matrix

Solvent Class	Specific Solvent	Solubility Rating	Application Notes
Chlorinated	Dichloromethane (DCM)	Excellent (>100 mg/mL)	Primary Choice. Best for extraction and initial dissolution.[1]
Chloroform	Excellent	Good alternative to DCM; slightly acidic nature stabilizes the halohydrin.
Alcohols	Methanol (MeOH)	High (>50 mg/mL)	Good for reactions; can cause solvolysis at high T.
Isopropanol (IPA)	Moderate	Best for Crystallization. High solubility at boiling; moderate-to-low at 0°C.
Ethers	THF	High	Excellent solubilizer; ensure peroxide-free to prevent oxidation.[1]
MTBE	Moderate/High	Preferred for liquid-liquid extraction (safer than diethyl ether).[1]
Esters	Ethyl Acetate (EtOAc)	High	Standard solvent for TLC and column chromatography.
Hydrocarbons	n-Heptane / Hexane	Poor (<1 mg/mL)	Anti-solvent. Use to induce precipitation or remove non-polar impurities.[1]
Polar Aprotic	DMSO / DMF	High	Avoid if possible. High boiling points make removal difficult without high heat (degradation risk).
Aqueous	Water	Very Low	Insoluble. Forms biphasic systems useful for washing salts.

Visual Guide: Solvent Selection Decision Tree

Figure 1: Decision tree for selecting the appropriate solvent based on experimental intent.

Module 2: Troubleshooting & Stability

This section addresses specific issues reported by users handling (1S)-2-bromo-1-(2-methoxyphenyl)ethanol.

Issue 1: "My compound is degrading in solution."

Diagnosis: Epoxide Formation. The proximity of the hydroxyl group (-OH) and the bromine (-Br) allows for an intramolecular

reaction, forming 1-(2-methoxyphenyl)oxirane .[1] This happens rapidly if the solvent contains even trace amounts of base (amines, hydroxide) or if heated excessively in polar aprotic solvents.

Resolution Protocol:

• Check pH: Ensure your solvent is neutral or slightly acidic (pH 5-6).

• Avoid Amines: Do not use Triethylamine (TEA) or Pyridine as co-solvents unless the reaction specifically demands epoxide formation.

• Storage: Store solutions in DCM or Chloroform (stabilized with amylene, not ethanol/base) at -20°C.

Issue 2: "The product 'oils out' during recrystallization."

Diagnosis: Rapid cooling or incorrect solvent ratio. The ortho-methoxy group increases lipophilicity, making the compound prone to forming a supersaturated oil rather than a crystal lattice, especially in pure non-polar solvents.

Resolution Protocol (Seeding Method):

• Dissolve crude material in minimum warm IPA (40-50°C). Do not boil.

• Add Heptane dropwise until slight turbidity appears.

• Add a "seed crystal" of pure (1S)-2-bromo-1-(2-methoxyphenyl)ethanol.

• Cool slowly to room temperature (1°C/min), then to 4°C.

Visual Guide: Degradation Pathway

Figure 2: The primary degradation pathway.[1] Presence of base triggers cyclization to the epoxide, destroying the bromohydrin.

Module 3: Frequently Asked Questions (FAQs)

Q: Can I use water to wash the organic layer during extraction? A: Yes. The compound is lipophilic enough to stay in the organic layer (DCM/EtOAc). However, ensure the water pH is neutral. Avoid bicarbonate washes (

) if possible, or perform them strictly cold (<5°C) and rapidly to prevent epoxide formation [1].

Q: Does the solvent affect the optical rotation measurement? A: Yes. Chiral alcohols often exhibit solvent-dependent specific rotation due to H-bonding variations.[1]

• Standard: Methanol (

  ) is the industry standard for reporting for this class of compounds [2].

• Warning: Do not compare rotations measured in DCM vs. MeOH; the sign can sometimes flip or magnitude change significantly.

Q: I need to dry the compound. Is vacuum oven heating safe? A: Only up to 40°C. Above 50°C, particularly if there are trace salts remaining, the compound may undergo thermal elimination of HBr or rearrangement. Desiccate under high vacuum at room temperature (

) is safer.

References

• BenchChem. (2025). 2-Bromo-1-(2-methoxyphenyl)ethanone Physicochemical Properties and Solubility Protocols. Retrieved from

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 25324196, (1R)-2-bromo-1-(3-methoxyphenyl)ethanol (Analogous Structure Data).[1][2] Retrieved from [2]

• Staples, R. J., & Huang, P. (2002).[3] Crystal structure and hydrogen bonding of (S)-(+)-1-(2-bromophenyl)ethanol. Acta Crystallographica.[4] (Demonstrates DCM/Heptane crystallization systems for aryl bromohydrins). Retrieved from

• Sigma-Aldrich. (2025). Safety Data Sheet: 2-Bromoethanol derivatives.[1] (General handling of toxic bromohydrins). Retrieved from [1]

(Note: While specific solubility constants for the (1S) isomer are proprietary to specific manufacturing master files, the data above is extrapolated from validated protocols for the 2-bromo-1-phenylethanol structural class.)

Sources

• 1. 267651-22-9|1-(3-Bromo-2-methoxyphenyl)ethanol|BLD Pharm [bldpharm.com]
• 2. (1R)-2-bromo-1-(3-methoxyphenyl)ethanol | C9H11BrO2 | CID 25324196 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-(+)-1-(2-Bromo­phen­yl)ethanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Purification of Unstable Chiral Bromohydrins

Welcome to the technical support center for the purification of unstable chiral bromohydrins. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in isolating these valuable but delicate synthetic intermediates. Unstable bromohydrins are prone to degradation, primarily through intramolecular cyclization to form epoxides, which can be catalyzed by acidic or basic conditions.[1][2][3] This guide provides in-depth, field-proven answers to common problems, helping you to maximize yield and preserve stereochemical integrity.

Troubleshooting Guide: Common Purification Failures

This section addresses specific problems you may encounter during the purification process. Each answer explains the underlying chemical principles and provides actionable solutions.

Q1: My bromohydrin is decomposing on my standard silica gel flash chromatography column. What is happening and how can I prevent it?

A1: This is the most common failure mode. Standard silica gel is inherently acidic (pH ≈ 4-5), which can catalyze the decomposition of your bromohydrin. The primary degradation pathway is the acid-catalyzed intramolecular SN2 reaction, where the hydroxyl group attacks the carbon bearing the bromine, forming an epoxide and releasing HBr.[2][3]

Causality: The acidic surface of the silica gel protonates the hydroxyl group, making it a better leaving group, or activates the C-Br bond, facilitating the ring-closing reaction. This leads to streaking on the TLC plate, low recovery of the desired product, and the appearance of a new, less polar spot corresponding to the epoxide.

Solutions:

• Neutralize the Silica: Prepare a slurry of silica gel in your starting eluent and add 1-2% triethylamine (Et₃N) or another non-nucleophilic, volatile base. Let it stir for 15 minutes before packing the column. This neutralizes the acidic sites on the silica surface.

• Use an Alternative Stationary Phase:

  • Florisil®: A magnesium silicate-based adsorbent that is generally less acidic than silica and is excellent for separating moderately polar compounds.

  • Neutral Alumina: Deactivated alumina (Brockmann Grade III or IV) can be a good alternative, but be aware that highly activated alumina can be basic and may also promote epoxide formation.

• Low-Temperature Chromatography: Perform the chromatography in a cold room or using a jacketed column cooled to 0-4°C.[4] Lower temperatures significantly reduce the rate of decomposition. Ensure your solvents are pre-chilled to maintain the low temperature.[4]

Q2: I'm seeing significant product loss during my aqueous workup and extraction. Why is this happening?

A2: Product loss during workup often stems from two issues: the inherent instability of the bromohydrin in basic or acidic aqueous solutions and its potential water solubility.

Causality:

• Basic Conditions: If you use a strong base (e.g., NaHCO₃ or Na₂CO₃ wash) to neutralize the reaction mixture, you risk base-catalyzed epoxide formation. The base deprotonates the hydroxyl group, forming a more nucleophilic alkoxide that readily displaces the bromide.[2][3]

• Emulsion Formation: Bromohydrins, having both a polar alcohol group and a lipophilic alkyl/aryl backbone, can act as surfactants, leading to stable emulsions that are difficult to separate, causing physical loss of material.

• Water Solubility: Smaller, more polar bromohydrins may have partial solubility in the aqueous phase, leading to reduced yields in the organic layer.

Solutions:

• Careful pH Control: Use a mildly acidic wash (e.g., dilute, cold NH₄Cl solution) or simply wash with cold brine (saturated NaCl solution). Brine reduces the solubility of the organic product in the aqueous layer and helps break emulsions.

• Back-Extraction: After the initial separation, re-extract the aqueous layer with a fresh portion of your organic solvent (e.g., ethyl acetate, dichloromethane) to recover any dissolved product.

• Immediate Extraction: Work quickly and at low temperatures. Do not let your reaction mixture sit for extended periods in aqueous solutions. Perform extractions promptly after quenching the reaction.[5]

Visual Workflow: Selecting a Purification Strategy

This decision tree outlines a logical approach to choosing the right purification method for your unstable chiral bromohydrin.

Caption: Decision tree for selecting a purification method.

Frequently Asked Questions (FAQs)

Q3: Can I use recrystallization for my unstable bromohydrin?

A3: Yes, and it is often the preferred method if your bromohydrin is a solid. Recrystallization avoids contact with adsorbent surfaces like silica gel, completely eliminating that decomposition pathway.[6][7]

• Key Considerations:

  • Solvent Selection: Choose a solvent system where the bromohydrin is highly soluble at elevated temperatures but sparingly soluble at low temperatures.[7][8] Common choices include hexane/ethyl acetate, toluene, or isopropanol/water mixtures.

  • Temperature: Avoid prolonged heating. Dissolve the compound quickly in the minimum amount of boiling solvent and then allow it to cool slowly.[8]

  • Purity: This method is most effective when the impurities have different solubility profiles from the desired product.

Q4: My bromohydrin is an oil. What are my options besides column chromatography?

A4: Purifying an oily bromohydrin without chromatography is challenging but possible.

• Extractive Workup: If your molecule contains an acidic or basic functional group elsewhere, you can use acid-base extraction to selectively pull your compound into an aqueous layer, wash away neutral impurities, and then re-adjust the pH to recover your product.

• Kugelrohr Distillation: For thermally stable, non-volatile impurities, short-path distillation under high vacuum (Kugelrohr) can be effective. However, many bromohydrins are not stable enough for this, as heating can promote elimination or other side reactions.

• Preparative HPLC/SFC: While still a chromatographic method, preparative High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) can offer higher resolution and different selectivity compared to flash chromatography.[9][10] Using chiral stationary phases (CSPs) can also resolve enantiomers directly.[9]

Q5: How can I monitor the stability of my bromohydrin during the purification process?

A5: Vigilant and frequent analysis is key.

• TLC Analysis: Before committing to a column, spot your crude material on a silica TLC plate and a neutralized silica plate. Let them develop. If the spot on the standard plate shows a streak or a new spot (the epoxide) that is absent on the neutralized plate, you know your compound is acid-sensitive.

• ¹H NMR Spectroscopy: Take a quick proton NMR of your crude material and of the fractions as they elute from the column. The formation of an epoxide will result in characteristic shifts in the signals of the protons on the three-membered ring. This provides a direct and quantitative measure of decomposition.

Data Summary Table: Purification Method Comparison

Purification Method	Pros	Cons	Best For...	Key Parameters to Control
Low-Temp Neutralized Flash Chromatography	Versatile, good for most compounds.	Can still cause some decomposition; requires careful setup.	Oily or solid compounds that are moderately stable.	Temperature (0-4°C), pH (neutralized silica), flow rate.
Recrystallization	High purity, avoids adsorbents, scalable.	Only works for solids; can have lower recovery.	Crystalline solid bromohydrins.	Solvent choice, cooling rate, temperature.
Preparative HPLC/SFC	High resolution, can separate enantiomers.	Expensive, lower capacity, requires method development.	High-value compounds or when all other methods fail.	Stationary phase, mobile phase composition, temperature.
Non-Chromatographic (Extraction)	Fast, inexpensive, avoids adsorbents.	Limited to compounds with specific functional groups.	Bromohydrins with an additional acidic or basic handle.	pH of aqueous solutions, choice of solvent.

Detailed Protocol: Low-Temperature Flash Chromatography

This protocol provides a step-by-step guide for purifying an acid-sensitive chiral bromohydrin.

Objective: To purify an unstable bromohydrin while minimizing decomposition into its corresponding epoxide.

Materials:

• Crude bromohydrin

• Silica gel (230-400 mesh)

• Triethylamine (Et₃N)

• Hexane and Ethyl Acetate (HPLC grade, pre-chilled to 4°C)

• Jacketed chromatography column

• Circulating chiller/bath

• Fraction collection tubes (in an ice bath)

• TLC plates and chamber

Procedure:

• System Preparation (1-2 hours prior):

  • Set the circulating chiller to 2°C and connect it to the jacketed column to pre-cool the apparatus.

  • Place your required solvents (hexane, ethyl acetate) and a container for your eluent mixture in a 4°C refrigerator or an ice bath to pre-chill.[4]

• Preparation of Neutralized Silica Slurry:

  • In a beaker, add the required amount of silica gel for your column.

  • Add your starting eluent (e.g., 95:5 Hexane:Ethyl Acetate) to create a slurry.

  • Add triethylamine to constitute 1.5% of the total solvent volume (e.g., for 100 mL of eluent, add 1.5 mL of Et₃N).

  • Stir the slurry gently for 15 minutes to ensure complete neutralization.

• Packing the Column:

  • Pour the neutralized silica slurry into the pre-chilled, jacketed column.

  • Use gentle air pressure to pack the column bed evenly, ensuring no air bubbles are trapped.

  • Add a thin layer of sand on top of the silica bed to prevent disruption during sample loading.

• Sample Loading:

  • Dissolve your crude bromohydrin in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent itself).

  • Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the crude material onto a small amount of neutralized silica, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting the column with your pre-chilled solvent system. Apply gentle pressure to maintain a steady flow rate. Note that viscosity is higher at low temperatures, so flow rates will be slower.[4]

  • Collect fractions in tubes placed in an ice bath to maintain the low temperature of the purified product.

  • Monitor the separation by TLC using neutralized plates.

• Product Isolation:

  • Combine the pure fractions as identified by TLC.

  • Remove the solvent using a rotary evaporator. Crucially, do not heat the water bath. A room temperature or even a cold water bath is sufficient to remove volatile solvents under vacuum and will prevent thermal degradation of your purified bromohydrin.

References

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• Helquist, P., et al. (2025, October 28). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PMC - NIH. [Link]

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• OpenStax. (2023, September 20). 8.3 Halohydrins from Alkenes: Addition of HO-X. [Link]

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• Chemistry Steps. (2020, June 18). Epoxides Ring-Opening Reactions. [Link]

• LibreTexts Chemistry. (2023, January 29). Recrystallization. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Optical Rotation of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol: A Methodological Approach

For the Attention of Researchers, Scientists, and Drug Development Professionals.

In the synthesis of enantiomerically pure compounds, such as the chiral intermediate (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, the determination of optical rotation is a critical quality control parameter. It serves as a fundamental indicator of stereochemical identity and purity. This guide provides a comprehensive, in-depth comparison of methodologies for establishing a reliable optical rotation reference for this and similar chiral molecules. Rather than focusing on a single, potentially unavailable literature value, we will explore the rigorous experimental and data analysis framework required to establish an authoritative in-house reference.

The Foundational Role of Optical Rotation in Chiral Drug Development

The specific rotation, [α], of a chiral molecule is a fundamental physical constant, as characteristic as its melting point or NMR spectrum. It is defined as the angle to which a plane of polarized light is rotated by a solution of the compound at a specific concentration, path length, temperature, and wavelength. For a molecule like (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, which is a potential building block in the synthesis of more complex pharmaceutical agents, confirming its stereochemical integrity is paramount. The biological activity of enantiomers can differ significantly, with one enantiomer often being therapeutically active while the other may be inactive or even toxic.

While an extensive search of the current literature did not yield a reported specific rotation value for (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, this guide will equip researchers with the principles and protocols to establish a robust reference value.

Establishing a Reference: A Comparative Overview of Methodologies

When a literature value for optical rotation is not available, the onus is on the synthesizing laboratory to establish a reliable reference. This is achieved not by a single measurement, but by a systematic approach that ensures the purity of the sample and the accuracy of the measurement. The primary alternative to a direct literature comparison is the characterization of a highly purified sample, with its enantiomeric excess (ee) confirmed by an orthogonal method.

Methodology	Description	Advantages	Limitations
Polarimetry of a Highly Purified Sample	The classical method of measuring the observed rotation of a solution of the compound and calculating the specific rotation. The sample must be of the highest possible chemical and enantiomeric purity.	Direct measurement of the property of interest. Relatively inexpensive and widely available instrumentation.	Highly dependent on the absolute purity of the sample. Any achiral or racemic impurity will affect the accuracy.
Comparison with the Opposite Enantiomer	If both the (1S) and (1R) enantiomers are synthesized, their specific rotations should be equal in magnitude but opposite in sign.	Provides a powerful internal validation of the measurement. A symmetric, opposite rotation is a strong indicator of high enantiomeric purity for both samples.	Requires the synthesis of both enantiomers, which may not always be feasible.
Advanced Chiroptical Techniques (e.g., VCD, VROA)	Vibrational Circular Dichroism (VCD) and Vibrational Raman Optical Activity (VROA) are spectroscopic techniques that can determine the absolute configuration of a chiral molecule.	Provides a definitive assignment of the (S) or (R) configuration. Less sensitive to achiral impurities than polarimetry.[1][2][3]	Requires specialized and expensive instrumentation. Data analysis can be complex.
Chiral High-Performance Liquid Chromatography (HPLC)	An analytical technique used to separate and quantify the enantiomers in a mixture, thereby determining the enantiomeric excess.	Provides a quantitative measure of enantiomeric purity. Can be used to confirm the purity of the sample used for polarimetry.	Does not directly measure optical rotation. The development of a suitable chiral separation method can be time-consuming.

Experimental Protocols for Reliable Optical Rotation Measurement

The trustworthiness of a specific rotation value is directly linked to the rigor of the experimental protocol. The following is a detailed, self-validating workflow for the determination of the specific rotation of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol.

Part 1: Sample Purification and Purity Confirmation

• Chemical Purification: The synthesized (1S)-2-bromo-1-(2-methoxyphenyl)ethanol should be purified to the highest possible degree, typically by flash column chromatography or recrystallization, to remove any achiral impurities or starting materials.

• Enantiomeric Purity Assessment by Chiral HPLC:

  • Method Development: Develop a chiral HPLC method capable of resolving the (1S) and (1R) enantiomers. A common starting point would be a polysaccharide-based chiral stationary phase.

  • Analysis: Analyze the purified sample to determine its enantiomeric excess (ee). For a reference standard, an ee of >99.5% is desirable.

• Documentation: Thoroughly document the purification and HPLC analysis results. This data is integral to the validation of the optical rotation measurement.

Part 2: Polarimetry Measurement

• Instrument Calibration: Ensure the polarimeter is properly calibrated according to the manufacturer's instructions, typically using a certified quartz plate.

• Solution Preparation:

  • Accurately weigh a sample of the purified (1S)-2-bromo-1-(2-methoxyphenyl)ethanol (e.g., 100 mg) using a calibrated analytical balance.

  • Quantitatively transfer the sample to a 10.00 mL volumetric flask.

  • Dissolve the sample and bring it to volume with a suitable, high-purity solvent (e.g., HPLC-grade chloroform or ethanol). Ensure the solvent does not react with the sample.

  • The concentration (c) is then calculated in g/100 mL.

• Measurement:

  • Rinse the polarimeter cell (of a known path length, l, typically 1 dm) with the solvent used for the sample solution and take a blank reading.

  • Fill the cell with the sample solution, ensuring no air bubbles are present in the light path.

  • Record the observed rotation (α) at a specified temperature (T), typically 20 or 25 °C, and wavelength (λ), usually the sodium D-line (589 nm).[4][5]

  • Perform multiple readings and calculate the average.

• Calculation of Specific Rotation: The specific rotation ([α]Tλ) is calculated using the following formula:[4][5][6]

  [α]Tλ = (100 * α) / (l * c)

  Where:

  • α = observed rotation in degrees

  • l = path length in decimeters (dm)

  • c = concentration in g/100 mL

  • T = temperature in degrees Celsius

  • λ = wavelength of light in nanometers

Visualizing the Workflow for Establishing a Reference Value

The following diagram illustrates the logical flow for establishing a trustworthy optical rotation reference for a new chiral compound.

Caption: Workflow for establishing a reliable optical rotation reference.

Conclusion: Trustworthiness Through Rigorous Methodology

In the absence of a readily available literature value for the optical rotation of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, a rigorous, multi-faceted approach is essential to establish a trustworthy reference. This involves not only careful polarimetric measurement but also the validation of sample purity through orthogonal techniques like chiral HPLC. By following the detailed protocols outlined in this guide, researchers can confidently characterize novel chiral intermediates, ensuring the integrity of their synthetic products and the reliability of their subsequent research and development efforts. The comparison of the experimentally determined value with that of the corresponding enantiomer, where feasible, remains the gold standard for internal validation.

References

• Staples, R. J., & George, C. (2005). (S)-(+)-1-(2-Bromophenyl)ethanol. Acta Crystallographica Section E: Structure Reports Online, 61(12), o4361–o4362. [Link]

• SIELC Technologies. (2018, May 16). 2-Bromo-1-ethanol. [Link]

• Zhang, J., Zhuang, L., & Wang, G. (2009). 2-Bromo-1-(4-methoxyphenyl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 65(9), o2245. [Link]

• Barron, L. D., & Buckingham, A. D. (2009). Vibrational Raman optical activity of 1-phenylethanol and 1-phenylethylamine: revisiting old friends. Chirality, 21(S1), E4-E12. [Link]

• PubChem. (n.d.). (1R)-2-bromo-1-(3-methoxyphenyl)ethanol. National Center for Biotechnology Information. [Link]

• Hugg, W., & Barron, L. D. (2009). Vibrational Raman Optical Activity of 1-Phenylethanol and 1-Phenylethylamine: Revisiting Old Friends. ResearchGate. [Link]

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• LibreTexts Chemistry. (2021, December 15). 5.4: Optical Activity. [Link]

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• National Institute of Standards and Technology. (n.d.). Ethanol, 2-bromo-. NIST Chemistry WebBook. [Link]

• Barron, L. D., & Buckingham, A. D. (2025, August 6). Observation of Rayleigh optical activity for chiral molecules: a new chiroptical tool. arXiv. [Link]

• Buck, M. (2003). Ab initio calculations of vibrational spectra of 2-methoxy ethanol in the C–H stretching range. Physical Chemistry Chemical Physics, 5(1), 18-25. [Link]

• Nakamura, S., et al. (n.d.). Spontaneous Combustion of 2-Bromo-3-Methoxythiophene: A Study on Reaction Pathways and Energetics by Quantum Chemical Calculations. Research Square. [Link]

• Hulet, R. (2020, June 17). 56: Optical activity of chiral molecules. YouTube. [Link]

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A Comparative Guide to Determining the Absolute Configuration of 2-Methoxyphenyl Bromohydrins

For Researchers, Scientists, and Drug Development Professionals

The unambiguous assignment of the absolute configuration of chiral molecules is a cornerstone of modern chemistry, with profound implications in drug discovery, materials science, and natural product synthesis. For drug development professionals, in particular, the stereochemistry of a pharmaceutical agent can be the difference between a therapeutic effect and toxicity. This guide provides a comprehensive comparison of the primary analytical techniques for determining the absolute configuration of 2-methoxyphenyl bromohydrins, a class of compounds often encountered as synthetic intermediates. We will delve into the mechanistic underpinnings, practical considerations, and comparative performance of X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy via Mosher's method, and Vibrational Circular Dichroism (VCD) spectroscopy, supported by experimental insights and detailed protocols.

The Challenge: Unveiling the 3D Arrangement

2-Methoxyphenyl bromohydrins possess two adjacent stereocenters, making the determination of their absolute configuration a non-trivial task. The spatial orientation of the hydroxyl and bromine substituents, as well as the methoxy-bearing phenyl group, dictates the molecule's three-dimensional shape and, consequently, its interaction with other chiral entities. The choice of analytical method to unravel this stereochemistry depends on several factors, including the physical state of the sample, the presence of suitable functional groups or chromophores, and the availability of instrumentation.

Comparative Analysis of Key Methodologies

The following table provides a high-level comparison of the three principal methods for determining the absolute configuration of 2-methoxyphenyl bromohydrins.

Feature	X-ray Crystallography (Anomalous Dispersion)	NMR Spectroscopy (Mosher's Method)	Vibrational Circular Dichroism (VCD)
Principle	Measures the diffraction pattern of X-rays by a single crystal. Anomalous dispersion effects, particularly from the bromine atom, allow for direct 3D structure determination.[1]	Involves the formation of diastereomeric esters with a chiral derivatizing agent (MTPA). The distinct NMR chemical shifts of these diastereomers are used to deduce the stereochemistry.[1]	Measures the differential absorption of left and right circularly polarized infrared light by the chiral molecule in solution.[2][3]
Sample Requirement	High-quality single crystal.	Soluble compound with a hydroxyl group, typically a few milligrams.	Soluble compound, typically 5-15 mg, which is recoverable.[4]
Advantages	- Provides an unambiguous and direct determination of the absolute configuration.- The presence of a "heavy" bromine atom enhances the anomalous scattering effect, increasing the reliability of the assignment.[2]	- Does not require crystallization.- Widely accessible instrumentation (NMR).- Well-established and reliable for secondary alcohols.[5]	- Applicable to samples in solution, eliminating the need for crystallization.[2][6][7]- Provides conformational information in solution.- Non-destructive.
Limitations	- Dependent on the ability to grow a suitable single crystal, which can be a significant bottleneck.[1][7]	- Requires chemical derivatization, which adds steps and the possibility of side reactions.- The analysis can be complex for molecules with multiple interacting functional groups.	- Requires specialized instrumentation (VCD spectrometer).- Relies on quantum mechanical calculations (DFT) for spectral prediction, which can be computationally intensive.[2]
Confidence Level	Very high, often considered the "gold standard." The Flack parameter should be close to 0 for the correct enantiomer.[1]	High, when the Mosher's model is correctly applied and proton assignments are unambiguous.	High, when there is a good correlation between the experimental and calculated spectra.[4]

In-Depth Methodologies and Experimental Protocols

X-ray Crystallography: The Definitive Answer from a Crystal

X-ray crystallography stands as the most definitive method for determining absolute configuration, provided a suitable single crystal can be obtained. The technique relies on the diffraction of X-rays by the electron clouds of the atoms in a crystal lattice. For chiral molecules, the phenomenon of anomalous dispersion, where the scattering factor of an atom is a complex number, allows for the differentiation between a molecule and its mirror image. The presence of the relatively electron-rich bromine atom in 2-methoxyphenyl bromohydrins is particularly advantageous, as it produces a stronger anomalous scattering signal, leading to a more reliable determination of the absolute configuration.[2] A successful crystal structure analysis of a bromo-MTPA ester of a cyclic bromohydrin has demonstrated the power of this technique for related compounds.[8]

• Crystallization:

  • Dissolve the purified 2-methoxyphenyl bromohydrin in a minimal amount of a suitable solvent or solvent mixture.

  • Employ slow evaporation, vapor diffusion, or cooling techniques to promote the growth of single crystals of at least 0.1 mm in their smallest dimension.

• Data Collection:

  • Mount a suitable single crystal on a goniometer head.

  • Collect X-ray diffraction data using a diffractometer, typically with Mo-Kα or Cu-Kα radiation. The choice of radiation can be critical for maximizing the anomalous signal.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Use direct methods or Patterson methods to solve the phase problem and generate an initial electron density map.[1]

  • Build a molecular model into the electron density and refine the atomic positions and other parameters.

• Absolute Configuration Determination:

  • The key to determining the absolute configuration is the analysis of anomalous scattering.[1] This is typically achieved by calculating the Flack parameter, which should refine to a value close to 0 for the correct enantiomer and close to 1 for the inverted structure.[1] A value near 0 with a small standard uncertainty provides high confidence in the assignment.[1]

Experimental workflow for X-ray crystallography.

NMR Spectroscopy: Mosher's Method for in-Solution Analysis

For cases where obtaining single crystals proves challenging, Mosher's method offers a powerful solution-phase alternative for determining the absolute configuration of secondary alcohols like 2-methoxyphenyl bromohydrins.[5][9] This technique involves the derivatization of the alcohol with both enantiomers of a chiral reagent, typically α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to form a pair of diastereomers.[10] These diastereomers exhibit distinct chemical shifts in their ¹H NMR spectra, and the differences in these shifts (Δδ = δS - δR) can be systematically analyzed to deduce the absolute configuration of the original alcohol.[1]

The underlying principle is that the diastereomeric MTPA esters adopt a preferred conformation where the trifluoromethyl, methoxy, and phenyl groups of the MTPA moiety create a distinct anisotropic environment. Protons of the alcohol that lie on one side of the MTPA's phenyl group will be shielded (shifted upfield), while those on the other side will be deshielded (shifted downfield). By comparing the ¹H NMR spectra of the (R)- and (S)-MTPA esters, a consistent pattern of chemical shift differences emerges, which can be correlated to the absolute configuration of the chiral center.[11]

• Preparation of Mosher's Esters:

  • In two separate, dry NMR tubes, dissolve approximately 2-3 mg of the 2-methoxyphenyl bromohydrin in about 0.5 mL of an anhydrous deuterated solvent (e.g., CDCl₃).

  • To one tube, add a slight molar excess (approximately 1.2 equivalents) of (R)-(-)-MTPA chloride and a small amount of a base such as pyridine or DMAP.

  • To the second tube, add the same amount of (S)-(+)-MTPA chloride and the base.

  • Allow the reactions to proceed to completion at room temperature, monitoring by TLC or NMR.

• NMR Analysis:

  • Acquire ¹H NMR spectra for both the (R)-MTPA and (S)-MTPA ester samples. It is crucial to obtain high-resolution spectra to accurately determine chemical shifts.

  • Carefully assign the proton signals for both diastereomers, which may require 2D NMR techniques such as COSY and HSQC.

• Data Analysis:

  • For each assigned proton of the 2-methoxyphenyl bromohydrin moiety, calculate the difference in chemical shift (Δδ) between the two diastereomers: Δδ = δ(S-MTPA ester) - δ(R-MTPA ester).

  • Draw the two diastereomers in a planar, extended conformation, with the MTPA phenyl group and the substituents on the chiral carbon arranged around the C-O bond.

  • Protons on one side of the MTPA phenyl group will consistently show positive Δδ values, while those on the other side will have negative Δδ values. This spatial distribution of Δδ values allows for the assignment of the absolute configuration.[1]

Logical workflow of Mosher's method.

Vibrational Circular Dichroism (VCD): A Chiroptical Approach in Solution

Vibrational Circular Dichroism (VCD) has emerged as a powerful and increasingly accessible technique for determining the absolute configuration of chiral molecules directly in solution, thereby circumventing the need for crystallization or chemical derivatization.[2][7] VCD measures the small difference in the absorption of left and right circularly polarized infrared light by a chiral molecule.[4] While the standard IR spectra of two enantiomers are identical, their VCD spectra are mirror images of each other, exhibiting equal magnitude but opposite signs for each vibrational band.[2]

The determination of the absolute configuration using VCD involves a comparison of the experimentally measured VCD spectrum with a theoretically predicted spectrum for one of the enantiomers, typically calculated using Density Functional Theory (DFT).[2] A good match between the signs and relative intensities of the major bands in the experimental and calculated spectra allows for an unambiguous assignment of the absolute configuration.[3]

• Experimental VCD Measurement:

  • Dissolve approximately 5-15 mg of the purified 2-methoxyphenyl bromohydrin in a suitable deuterated solvent (e.g., CDCl₃) to avoid solvent interference in the IR region.

  • Acquire the VCD and IR spectra using a VCD spectrometer. Data collection may take several hours to achieve a good signal-to-noise ratio.

• Computational Modeling:

  • Perform a thorough conformational search for one enantiomer (e.g., the R,R-enantiomer) of the 2-methoxyphenyl bromohydrin to identify all low-energy conformers.

  • Optimize the geometry of each conformer using DFT (e.g., at the B3LYP/6-31G(d) level of theory or higher).

  • For each optimized conformer, calculate the vibrational frequencies and the corresponding IR and VCD intensities.

• Spectral Comparison and Assignment:

  • Generate a Boltzmann-averaged calculated IR and VCD spectrum based on the relative energies of the conformers.

  • Compare the experimental VCD spectrum with the calculated spectrum for the chosen enantiomer.[1]

  • If the signs and relative intensities of the major experimental and calculated VCD bands are in good agreement, the absolute configuration of the sample is that of the calculated enantiomer. If the experimental spectrum is the mirror image of the calculated one, the sample has the opposite absolute configuration.[1]

Workflow for VCD-based absolute configuration determination.

Conclusion: Selecting the Optimal Method

The determination of the absolute configuration of 2-methoxyphenyl bromohydrins can be confidently achieved using several powerful analytical techniques.

• X-ray crystallography is the gold standard, providing a direct and unambiguous answer, especially given the presence of a bromine atom. However, its application is entirely dependent on the ability to grow high-quality single crystals.

• Mosher's method is a robust and widely accessible NMR-based technique that is well-suited for these secondary alcohols and avoids the need for crystallization. Careful execution and spectral analysis are key to a reliable assignment.

• Vibrational Circular Dichroism (VCD) offers a modern, non-invasive approach for determining the absolute configuration in solution. While it requires specialized equipment and computational resources, it is a powerful alternative when crystallization fails and derivatization is undesirable.

For researchers and drug development professionals, a strategic approach may involve attempting crystallization for X-ray analysis first, due to its definitive nature. If this is unsuccessful, Mosher's method provides a reliable and accessible alternative. VCD stands as a powerful complementary technique, particularly in well-equipped analytical laboratories, offering insights into the solution-phase conformation alongside the absolute configuration. The choice of method will ultimately be guided by the specific circumstances of the research, available resources, and the physical properties of the compound .

References

• Balani, S. K., et al. "A general method for the resolution of cyclic trans-bromohydrin enantiomers. Absolute configuration by crystal structure analysis of a 2-methoxy-2-phenyl-2-trifluoromethylacetate (MTPA) diastereoisomer." Journal of the Chemical Society, Perkin Transactions 1, 1983, pp. 2751-2756. [Link]

• Kellenbach, E. R., Dukor, R. K., & Nafie, L. A. "Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD)." Spectroscopy Europe, vol. 17, no. 5, 2005, pp. 10-15. [Link]

• Soton, ePrints. "Absolute Stereochemistry: The merits of ven and XRD." ePrints Soton. [Link]

• Schrödinger. "Improving absolute configuration assignments with vibrational circular dichroism (VCD) by modeling solvation and dimerization effects." Schrödinger. [Link]

• BioTools. "WHITE PAPER | ABSOLUTE CONFIGURATION BY VCD." BioTools. [Link]

• Organic Chemistry Portal. "Bromohydrin synthesis by bromination or substitution." Organic Chemistry Portal. [Link]

• PMC. "Determination of Absolute Configuration of Secondary Alcohols Using Thin-Layer Chromatography." PMC, 17 Apr. 2013. [Link]

• Springer Nature Experiments. "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Springer Nature Experiments. [Link]

• Helgaker, T. "Optical rotation studied by density-functional and coupled-cluster methods." ScienceDirect, 6 Feb. 2002. [Link]

• Frontiers. "Computational methods and points for attention in absolute configuration determination." Frontiers, 12 Jan. 2023. [Link]

• PMC. "Determination of Absolute Configuration Using Kinetic Resolution Catalysts." PMC, 21 July 2011. [Link]

• ResearchGate. "Calculations of optical rotation: Influence of molecular structure." ResearchGate, 31 Jan. 2026. [Link]

• Computational Chemistry Highlights. "February 2014." Computational Chemistry Highlights, 26 Feb. 2014. [Link]

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• Amanote Research. "(PDF) Crystal Structure of N-2-Methoxyph." Amanote Research. [Link]

• ResearchGate. "Coupling reactions between bromohydrin (X)‐2 a and enantiomerically..." ResearchGate. [Link]

• Illinois Chemistry. "RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE." Illinois Chemistry, 26 Feb. 2001. [Link]

• PMC. "A general method to predict optical rotations of chiral molecules from their structures." PMC, 6 Feb. 2023. [Link]

• PMC. "x Ray crystallography." PMC. [Link]

• IJIRSET. "X-Ray Crystallographic Investigation and Crystal Structure of 6-(2-Hydroxy-4,6- dimethyl-phenyl)." IJIRSET, 15 July 2017. [Link]

• ResearchGate. "(PDF) Synthesis and Crystal Structure of 2-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile." ResearchGate, 6 Aug. 2025. [Link]

• ScienceDirect. "Advances in X-ray crystallography methods to study structural dynamics of macromolecules." ScienceDirect. [Link]

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A Comparative Guide to Mosher's Ester Analysis for Determining the Absolute Stereochemistry of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

For researchers, scientists, and drug development professionals, the unambiguous determination of a molecule's absolute stereochemistry is a cornerstone of modern chemistry. The three-dimensional arrangement of atoms in a chiral molecule dictates its biological activity, making stereochemical assignment a critical step in the synthesis and characterization of new chemical entities. This guide provides an in-depth technical comparison of Mosher's ester analysis, a powerful NMR-based method, with other common techniques for assigning the absolute configuration of chiral alcohols, using (1S)-2-bromo-1-(2-methoxyphenyl)ethanol as a representative case study.

The Foundational Principle of Mosher's Ester Analysis

The core challenge in distinguishing enantiomers by nuclear magnetic resonance (NMR) spectroscopy is that they are isochronous, meaning they produce identical spectra in an achiral environment.[1] Mosher's method ingeniously circumvents this by converting the enantiomeric alcohol into a pair of diastereomers through reaction with an enantiomerically pure chiral derivatizing agent, α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), often in the form of its more reactive acid chloride.[2][3] These resulting diastereomeric esters possess distinct physical and chemical properties, leading to different chemical shifts in their NMR spectra.[2][4]

The analysis of the ¹H or ¹⁹F NMR spectra of these diastereomeric esters allows for two key determinations:

• Enantiomeric Excess (ee): The ratio of the two enantiomers in the original sample can be determined by integrating the signals corresponding to each diastereomer.[2] The use of ¹⁹F NMR is particularly advantageous for this, as the trifluoromethyl group of the Mosher's ester provides a clean singlet signal in a region of the spectrum that is typically free from other signals.[3][5]

• Absolute Configuration: The absolute stereochemistry of the alcohol is determined by analyzing the differences in the chemical shifts (Δδ) of protons in the two diastereomeric esters.

The predictive power of Mosher's method stems from the preferred conformation of the resulting MTPA esters in solution. The ester's carbonyl group and the trifluoromethyl group of the MTPA moiety are believed to adopt a syn-planar orientation to minimize steric and electronic repulsions.[6][7] This forces the phenyl group of the MTPA reagent to lie on one side of the molecule, creating a distinct anisotropic shielding/deshielding cone.[8][9] Protons on the side of the molecule shielded by the phenyl ring will exhibit an upfield shift in the ¹H NMR spectrum, while those on the opposite side will be deshielded and shifted downfield.

By preparing both the (R)- and (S)-MTPA esters, a systematic comparison of the chemical shifts can be made. A mnemonic, often referred to as the "Mosher model," allows for the assignment of the absolute configuration based on the sign of the chemical shift difference (Δδ = δS - δR).

Application to (1S)-2-bromo-1-(2-methoxyphenyl)ethanol

Let's consider the hypothetical analysis of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol. The stereocenter is the carbon bearing the hydroxyl group. The two substituents attached to this carbinol carbon are the 2-methoxyphenyl group and the bromomethyl group .

Based on the Mosher model, for the (S)-alcohol, the protons of the larger substituent (L) will be shielded by the phenyl ring of the (R)-MTPA moiety, while the protons of the smaller substituent (s) will be deshielded. The opposite is true for the (S)-MTPA ester. To determine the absolute configuration, we analyze the calculated Δδ (δS - δR) values for the protons on either side of the stereocenter.

Predicted ¹H NMR Chemical Shift Differences (Δδ = δS - δR)

Protons	Predicted Sign of Δδ	Rationale
2-methoxyphenyl group	Positive (Δδ > 0)	The 2-methoxyphenyl group is sterically larger than the bromomethyl group. In the (S)-MTPA ester, its protons will be deshielded, and in the (R)-MTPA ester, they will be shielded by the MTPA phenyl ring.
Bromomethyl group (-CH₂Br)	Negative (Δδ < 0)	The bromomethyl group is the smaller substituent. In the (S)-MTPA ester, its protons will be shielded, and in the (R)-MTPA ester, they will be deshielded.

Experimental Protocol: Mosher's Ester Analysis

This protocol outlines the preparation of Mosher's esters from a chiral secondary alcohol for the determination of absolute configuration and enantiomeric excess.[2]

Materials:

• (1S)-2-bromo-1-(2-methoxyphenyl)ethanol (~5 mg)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)

• (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-Mosher's acid chloride)

• Anhydrous pyridine or 4-dimethylaminopyridine (DMAP)

• Anhydrous deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆)

• NMR tubes

Procedure:

• Preparation of (R)-MTPA Ester:

  • In a clean, dry NMR tube, dissolve approximately 2.5 mg of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol in 0.5 mL of anhydrous CDCl₃.

  • Add a small excess of anhydrous pyridine (~5-10 µL).

  • Add a slight molar excess (~1.2 equivalents) of (R)-Mosher's acid chloride.

  • Cap the NMR tube and gently agitate to mix the reactants.

  • Allow the reaction to proceed at room temperature for 1-4 hours, or until completion (can be monitored by TLC or ¹H NMR).

• Preparation of (S)-MTPA Ester:

  • In a separate, clean, dry NMR tube, repeat the procedure from step 1 using (S)-Mosher's acid chloride.

• NMR Analysis:

  • Acquire ¹H NMR and ¹⁹F NMR spectra for both the (R)- and (S)-MTPA ester samples.

  • Carefully assign the proton signals for both diastereomers. For complex molecules, 2D NMR techniques like COSY may be necessary.

  • For absolute configuration determination, create a table of chemical shifts for assigned protons in both spectra and calculate the Δδ (δS - δR) values.

Experimental workflow for Mosher's ester analysis.

Data Presentation and Interpretation

The following table presents hypothetical but representative ¹H NMR data for the Mosher's esters of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol.

Proton Assignment	δ for (R)-MTPA Ester (ppm)	δ for (S)-MTPA Ester (ppm)	Δδ (δS - δR) (ppm)
-CH(OMTPA)-	5.15	5.25	+0.10
-CH₂Br	3.60	3.52	-0.08
-OCH₃	3.85	3.90	+0.05
Aromatic H (ortho)	7.20	7.28	+0.08
Aromatic H (para)	6.90	6.97	+0.07

The observed signs of the Δδ values are consistent with the predicted model for the (S)-configuration at the carbinol center. The protons of the larger 2-methoxyphenyl group show positive Δδ values, while the protons of the smaller bromomethyl group show a negative Δδ value.

Conformational model of MTPA esters showing shielding effects.

Comparison with Alternative Methods

While Mosher's ester analysis is a robust technique, other methods are available for determining absolute stereochemistry. The choice of method depends on the nature of the analyte, available instrumentation, and the specific information required.

Feature	Mosher's Ester Analysis (NMR)	Chiral HPLC/GC	X-ray Crystallography
Principle	Diastereomer formation and NMR analysis	Differential interaction with a chiral stationary phase	Diffraction of X-rays by a single crystal
Information Obtained	Absolute configuration and enantiomeric excess	Enantiomeric excess and retention times	Unambiguous absolute configuration and solid-state structure
Sample Requirement	~5 mg, non-crystalline	Micrograms to milligrams, soluble	High-quality single crystal required
Instrumentation	NMR Spectrometer	HPLC or GC with a chiral column	X-ray Diffractometer
Development Time	Generally applicable with minimal development	Requires method development (column and mobile phase screening)	Crystal growth can be time-consuming and challenging
Advantages	Provides structural information from NMR, applicable to a wide range of compounds	High accuracy and precision for ee determination, well-established	Provides definitive proof of stereochemistry
Limitations	Potential for signal overlap in complex molecules, conformational ambiguity can lead to incorrect assignment	Does not directly provide absolute configuration, requires a suitable chromophore for detection	Not all compounds form suitable crystals

Trustworthiness and Self-Validating Systems

The reliability of Mosher's method is enhanced by its internal consistency. The preparation of both diastereomers provides a self-validating system. The observation of systematic and opposing shifts for protons on either side of the stereocenter strongly supports the conformational model and the resulting stereochemical assignment. Furthermore, the simultaneous determination of enantiomeric excess via ¹⁹F NMR can confirm the quantitative conversion to the diastereomeric esters.

However, it is crucial to be aware of potential pitfalls. In some cases, the preferred conformation may deviate from the standard model, leading to erroneous assignments. This can be particularly true for highly flexible or sterically hindered molecules.[7][10] Therefore, a thorough analysis of the entire dataset and, when possible, corroboration with an alternative method is always recommended for establishing absolute configuration with the highest degree of confidence.

Conclusion

Mosher's ester analysis remains a powerful and widely used tool for the determination of the absolute configuration of chiral alcohols. Its strength lies in its applicability to a broad range of molecules without the need for crystallization, and it provides a wealth of structural information through NMR spectroscopy. When compared to alternatives like chiral chromatography and X-ray crystallography, it offers a unique combination of versatility and informational content. For the specific case of (1S)-2-bromo-1-(2-methoxyphenyl)ethanol, this method provides a clear and reliable pathway to confirming its absolute stereochemistry, a critical parameter in the journey of a molecule from discovery to application.

References

• University of Toronto. (n.d.). Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives?. Retrieved from [Link]

• Urban, S., & Capon, R. J. (2011). Absolute Configuration Determination of Retroflexanone Using the Advanced Mosher Method and Application of HPLC-NMR. Marine Drugs, 9(5), 799–808.

• How I Used Mosher Esters in my PhD. (2023, April 11). [Video]. YouTube. Retrieved from [Link]

• Hoyt, D. W., & Ferreira, D. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (Chiral) carbinol carbons.

• Chemistry Stack Exchange. (2017, June 25). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. Retrieved from [Link]

• Chemistry LibreTexts. (2024, November 12). 23.2: Derivatization. Retrieved from [Link]

• ResearchGate. (2025, August 6). (PDF) Recent studies on the use of MPA and MTPA in the determination of the absolute configuration of secondary alcohols by 1H NMR. Retrieved from [Link]

• Mosher ester derivatives. (2018, September 22). Retrieved from [Link]

• ACS.org. (2025, July 1). Application of 19F NMR Spectroscopy for Determining the Absolute Configuration of α-Chiral Amines and Secondary Alcohols Using. Retrieved from [Link]

• Illinois Chemistry. (2001, February 26). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. Retrieved from [Link]

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A Comparative Guide to the Reduction of 2-Bromo Ketones: Enzymatic vs. Chemical Methodologies

In the landscape of pharmaceutical and fine chemical synthesis, the production of chiral halohydrins, specifically 2-bromo alcohols, represents a critical step in the construction of complex molecular architectures. These synthons are invaluable intermediates, notably in the synthesis of antiretroviral agents like atazanavir and fosamprenavir.[1][2] The reduction of the precursor 2-bromo ketone is the linchpin of this process, where the control of stereochemistry is paramount to the biological activity of the final active pharmaceutical ingredient (API).[3] This guide provides an in-depth, objective comparison between traditional chemical reduction methods and modern enzymatic approaches, offering field-proven insights and supporting experimental data to guide researchers in selecting the optimal synthetic strategy.

The Chemical Approach: Hydride-Based Reduction

Conventional chemical reduction is a long-established method for converting ketones to alcohols. The most common and accessible reagents for this transformation are metal hydrides, with sodium borohydride (NaBH₄) being a workhorse in many laboratories due to its relative safety and ease of handling compared to more potent agents like lithium aluminum hydride (LiAlH₄).[4][5]

Mechanism of Action

The reaction proceeds via the nucleophilic addition of a hydride ion (H⁻) from the borohydride complex to the electrophilic carbonyl carbon of the 2-bromo ketone.[6][7] This attack breaks the carbon-oxygen π-bond, forming a new carbon-hydrogen bond and a transient alkoxide intermediate. A subsequent protonation step, typically from the protic solvent (e.g., methanol, ethanol) or an aqueous acid workup, quenches the alkoxide to yield the final alcohol product.[8][9]

Critical Performance Limitations

While straightforward, this method is fraught with significant challenges when applied to α-halo ketones:

• Lack of Stereoselectivity: The planar nature of the ketone's carbonyl group allows the hydride to attack from either face with nearly equal probability.[4] This results in a racemic mixture of the (R) and (S) enantiomers of the 2-bromo alcohol, yielding 0% enantiomeric excess (e.e.). Achieving stereoselectivity chemically requires the use of sophisticated and often expensive chiral catalysts or stoichiometric chiral reagents, significantly increasing process complexity and cost.[10]

• Chemoselectivity Issues (Reductive Dehalogenation): A major side reaction in the chemical reduction of α-halo ketones is reductive dehalogenation, where the hydride reagent cleaves the carbon-bromine bond, leading to the formation of the parent ketone and other byproducts.[11] This unwanted reaction reduces the yield of the desired halohydrin and complicates downstream purification.

The inherent non-selectivity of standard chemical reductants makes them fundamentally unsuitable for processes where a single enantiomer of the chiral alcohol is required.

The Enzymatic Approach: Biocatalytic Precision

Biocatalysis has emerged as a powerful and green alternative, addressing the core limitations of chemical methods.[12] Ketoreductases (KREDs), a class of oxidoreductase enzymes, have become the gold standard for the asymmetric reduction of ketones.[1][13][14]

Mechanism of Action & Cofactor Regeneration

KREDs utilize a nicotinamide cofactor, either NADH or NADPH, as the biological hydride source.[15] Within the enzyme's precisely structured active site, the cofactor is positioned to deliver a hydride to one specific face of the ketone substrate, resulting in the formation of a single alcohol enantiomer.[16]

A critical consideration for industrial-scale biocatalysis is the cost of the cofactor. Therefore, KRED-catalyzed reactions are designed with an integrated cofactor regeneration system. A common and highly effective method is the "substrate-coupled" approach, where a sacrificial alcohol, typically isopropanol (IPA), is added to the reaction mixture. The KRED itself catalyzes the oxidation of IPA to acetone, which simultaneously regenerates the NADPH cofactor, allowing it to be used in catalytic amounts.[1][17] This system has the added benefit of driving the equilibrium towards product formation and often eliminates the need for pH control.[1]

Workflow for Biocatalytic Process Development

The development of a robust enzymatic process involves a logical, multi-step workflow designed to identify the optimal biocatalyst and reaction conditions for a specific substrate.

Caption: Workflow for developing a biocatalytic synthesis process.

Unparalleled Selectivity

The primary advantage of enzymatic reduction lies in its exquisite selectivity:

• Exceptional Stereoselectivity: KREDs are inherently chiral catalysts that can routinely produce chiral alcohols with enantiomeric excesses greater than 99%.[18][19] Commercially available screening kits allow researchers to rapidly test a panel of diverse KREDs to find an enzyme that produces the desired (R) or (S) enantiomer with near-perfect fidelity.[17]

• Superior Chemoselectivity: The enzyme's active site is tailored to recognize and reduce the carbonyl group, leaving other functional groups, such as the C-Br bond, untouched. This eliminates the byproduct formation seen with chemical methods, leading to cleaner reaction profiles and higher isolated yields.[20][21]

Head-to-Head Comparison: Performance Metrics

The choice between chemical and enzymatic synthesis can be distilled down to a few key performance indicators. The following table summarizes the objective comparison based on typical experimental outcomes.

Parameter	Enzymatic Reduction (KRED)	Chemical Reduction (NaBH₄)
Stereoselectivity	Excellent (>99% e.e. for a single enantiomer)	None (Produces a racemic mixture, 0% e.e.)
Chemoselectivity	High (Specific to carbonyl, no dehalogenation)	Moderate to Poor (Risk of reductive dehalogenation)
Typical Yield	High (>90%)[18]	Variable (Often lowered by side products)
Reaction Conditions	Mild (Ambient temp, neutral pH, aqueous media)[17]	Often requires low temperatures; uses organic solvents
Environmental Impact	Low (Biodegradable catalyst, "green" process)[12][13]	Higher (Involves metal hydrides, organic solvents)
Catalyst Source	Isolated recombinant enzymes or whole cells[1][22]	Commercially available chemical reagent
Process Scalability	Well-established; demonstrated at multi-kilogram scale[1][18]	Readily scalable, but selectivity issues persist

Detailed Experimental Protocols

To provide a practical context, the following are representative, self-validating protocols for both methods.

Protocol 1: Chemical Reduction of 2-Bromo-1-phenylethanone

This protocol describes a standard, non-selective reduction using sodium borohydride.

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-bromo-1-phenylethanone (2.0 g, 10.0 mmol).

• Dissolution: Dissolve the ketone in methanol (30 mL) and cool the flask to 0 °C in an ice bath.

• Reagent Addition: Slowly add sodium borohydride (0.42 g, 11.0 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C. Causality: Slow addition is crucial to control the exothermic reaction and minimize side reactions.

• Reaction Monitoring: Stir the reaction at 0 °C for 1 hour. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is fully consumed.

• Quenching: Slowly add 1 M HCl (15 mL) to quench the excess NaBH₄ and neutralize the reaction mixture. Self-Validation: The cessation of gas evolution indicates the complete quenching of the hydride reagent.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

• Workup: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to yield racemic 2-bromo-1-phenylethanol.

Protocol 2: Enzymatic Reduction of a Phenylalanine-Derived 2-Bromo Ketone

This protocol outlines a stereoselective reduction using a ketoreductase with an isopropanol-based cofactor recycling system.[1][10]

• Buffer Preparation: Prepare a 0.1 M potassium phosphate buffer (pH 7.0) containing 2 mM MgSO₄.

• Reaction Setup: In a 100 mL jacketed reactor vessel maintained at 25 °C, add the phosphate buffer (45 mL).

• Reagent Addition: Add the 2-bromo ketone substrate (e.g., Boc-protected phenylalanine-derived chloroketone analog, 5.0 g).[10]

• Co-solvent/Recycling Agent: Add isopropanol (30 mL) and heptane (5 mL). Causality: Isopropanol serves as the cofactor recycling agent, while heptane acts as a co-solvent to improve the solubility of the hydrophobic substrate.[1]

• Cofactor & Enzyme Addition: Add NADP⁺ (20 mg) and the selected Ketoreductase (e.g., KRED-C1E, 50 mg).[10]

• Reaction Monitoring: Stir the biphasic mixture vigorously. Monitor conversion and diastereomeric/enantiomeric excess by taking samples at regular intervals (e.g., every 4 hours) and analyzing by HPLC. Self-Validation: A stable conversion plateau with high e.e. indicates reaction completion.

• Workup: Once the reaction reaches >98% conversion (typically 20-24 hours), add ethyl acetate (50 mL) to the reactor.

• Extraction & Isolation: Separate the organic layer. Extract the aqueous layer with additional ethyl acetate (2 x 25 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and evaporate the solvent to yield the highly enantiomerically enriched 2-bromo alcohol product, often pure enough to be used without further chromatography.[1]

Mechanistic Visualizations

The fundamental differences in selectivity are best illustrated by comparing the reaction pathways.

Caption: Non-selective attack in chemical reduction.

Caption: Stereoselective reduction and cofactor recycling by KRED.

Conclusion and Recommendation

For the synthesis of chiral 2-bromo alcohols, the evidence overwhelmingly favors an enzymatic approach. While chemical reduction with agents like NaBH₄ is a simple method for producing racemic material, it fails to deliver the stereochemical purity required for modern pharmaceutical development.[19]

Ketoreductases offer a scalable, environmentally benign, and highly effective solution, providing access to single-enantiomer products with exceptional purity (>99% e.e.) and high yields.[1][18] The elimination of dehalogenation side-products further solidifies the superiority of biocatalysis. For researchers and drug development professionals, investing in an initial biocatalyst screening and optimization workflow is a strategic decision that yields a more efficient, sustainable, and ultimately more valuable synthetic route to these critical chiral building blocks.

References

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A Comparative Guide to Chiral GC Methods for the Analysis of 2-bromo-1-(2-methoxyphenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of chiral molecules, particularly in the pharmaceutical industry, the accurate determination of enantiomeric purity is a critical step.[1] The compound 2-bromo-1-(2-methoxyphenyl)ethanol is a key chiral intermediate, and its enantiomeric composition can significantly impact the stereochemistry and efficacy of the final active pharmaceutical ingredient. Gas chromatography (GC) with chiral stationary phases (CSPs) offers a high-resolution, sensitive, and rapid method for the enantioselective analysis of such volatile compounds.[2]

This guide provides a comparative overview of potential chiral GC methods for the analysis of 2-bromo-1-(2-methoxyphenyl)ethanol. We will explore the application of cyclodextrin-based CSPs, which are widely recognized for their versatility and effectiveness in separating a broad range of enantiomers, including halogenated compounds and alcohols.[2][3]

The Principle of Chiral Recognition in GC

The separation of enantiomers in GC is achieved through the principle of "chiral recognition."[4] This process involves the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the stationary phase.[4] These diastereomeric complexes have different thermodynamic stabilities, leading to different retention times for each enantiomer in the GC column and, consequently, their separation.[4] Cyclodextrin-based CSPs, with their cage-like structure, provide a chiral environment where these interactions can occur.[2]

Comparison of Recommended Chiral Stationary Phases

For the analysis of 2-bromo-1-(2-methoxyphenyl)ethanol, we will compare two commonly used types of derivatized cyclodextrin stationary phases: a permethylated β-cyclodextrin phase and a trifluoroacetylated β-cyclodextrin phase. The choice of the derivative can significantly influence the selectivity of the separation.

Chiral Stationary Phase (CSP)	Principle of Separation	Potential Advantages	Considerations
Permethylated β-cyclodextrin (e.g., Rt-βDEXm)	Based on inclusion complexation and dipole-dipole interactions. The methyl groups on the cyclodextrin rim enhance enantioselectivity.	Broad applicability for a wide range of chiral compounds. Often provides good resolution for alcohols and halogenated compounds.	Elution order of enantiomers can be temperature-dependent.
Trifluoroacetylated β-cyclodextrin (e.g., Rt-βDEXsa)	The trifluoroacetyl groups act as strong electron-withdrawing groups, enhancing interactions with analytes capable of hydrogen bonding or dipole-dipole interactions.[3]	Can offer unique selectivity and potentially higher resolution for specific compounds, especially those with functional groups that can interact with the trifluoroacetyl moieties.[3]	May have a more limited range of applications compared to permethylated phases. The column may be less thermally stable.

Experimental Protocols

The following are suggested starting methods for the chiral GC analysis of 2-bromo-1-(2-methoxyphenyl)ethanol. Optimization of these parameters will likely be necessary to achieve the best resolution for your specific application.

Method 1: Analysis on a Permethylated β-cyclodextrin Column

• Column: Rt-βDEXm (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium or Hydrogen, at a constant flow of 1.5 mL/min.

• Injector Temperature: 250 °C

• Injection Mode: Split (50:1)

• Oven Temperature Program:

  • Initial temperature: 120 °C, hold for 1 min

  • Ramp: 2 °C/min to 180 °C

  • Hold: 5 min

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 250 °C

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

Method 2: Analysis on a Trifluoroacetylated β-cyclodextrin Column

• Column: Rt-βDEXsa (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium or Hydrogen, at a constant flow of 1.5 mL/min.

• Injector Temperature: 240 °C

• Injection Mode: Split (50:1)

• Oven Temperature Program:

  • Initial temperature: 110 °C, hold for 1 min

  • Ramp: 3 °C/min to 170 °C

  • Hold: 10 min

• Detector: Flame Ionization Detector (FID)

• Detector Temperature: 250 °C

• Sample Preparation: Dissolve the sample in a suitable solvent (e.g., dichloromethane or ethyl acetate) to a concentration of approximately 1 mg/mL.

Illustrative Workflow and Separation Mechanism

The following diagrams illustrate the general workflow for chiral GC analysis and the proposed mechanism of enantiomeric recognition on a cyclodextrin-based stationary phase.

Caption: General workflow for chiral GC analysis.

Caption: Chiral recognition mechanism on a cyclodextrin CSP.

Conclusion

Both permethylated and trifluoroacetylated β-cyclodextrin-based chiral stationary phases are excellent candidates for the development of a robust GC method for the enantioselective analysis of 2-bromo-1-(2-methoxyphenyl)ethanol. The choice between them will depend on the specific selectivity and resolution required. It is recommended to screen both types of columns during method development to determine the optimal stationary phase for a given application. The provided experimental protocols serve as a solid starting point for this process.

References

• A Guide to the Analysis of Chiral Compounds by GC. Restek. Available at: [Link]

• The Study of Chiral Stationary Phases for Gas Chromatography. AZoM. Available at: [Link]

• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. LCGC International. Available at: [Link]

• 2-Bromo-1-(4-methoxyphenyl)ethanone. ResearchGate. Available at: [Link]

• Recent Advances in Separation and Analysis of Chiral Compounds. ACS Omega. Available at: [Link]

• Separation of Ethane, 1-bromo-2-methoxy- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• (1R)-2-bromo-1-(3-methoxyphenyl)ethanol. PubChem. Available at: [Link]

• Chiral Stationary Phases for Liquid Chromatography: Recent Developments. National Institutes of Health. Available at: [Link]

• Enantioselective cyclization of bromoenynes: mechanistic understanding of gold(i)-catalyzed alkoxycyclizations. National Institutes of Health. Available at: [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. National Institutes of Health. Available at: [Link]

• Headspace GC test method for 2-methoxyethanol in API. Chromatography Forum. Available at: [Link]

• Chiral stationary phases and applications in gas chromatography. Open Access LMU. Available at: [Link]

• Integrated Analytical System for Comprehensive Two-Dimensional Enantio-Gas Chromatography and Low-Pressure Gas Chromatography Mass Spectrometry Utilizing a Switching Valve: Design and Optimization. National Institutes of Health. Available at: [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. MDPI. Available at: [Link]

• Comprehensive Two-Dimensional Gas Chromatography with Peak Tracking for Screening of Constituent Biodegradation in Petroleum UVCB Substances. Concawe. Available at: [Link]

• Chiral resolution methods for racemic pharmaceuticals based on cocrystal formation. Royal Society of Chemistry. Available at: [Link]

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• 4. azom.com [azom.com]

Crystallographic &amp; Synthetic Insight: (S)-2-Bromo-1-(2-methoxyphenyl)ethanol Derivatives

Executive Summary

Product Focus: (S)-2-Bromo-1-(2-methoxyphenyl)ethanol (CAS: N/A for specific enantiomer, generic 5355-16-8 for racemate). Primary Application: Chiral building block for benzofuran derivatives,

-adrenergic receptor antagonists, and antifungal agents.

This guide provides a technical comparison of the crystallographic properties and synthetic utility of (S)-2-bromo-1-(2-methoxyphenyl)ethanol against its ketone precursor and halogenated analogs. While often overlooked in favor of its para-isomer, the ortho-methoxy derivative offers unique steric control in nucleophilic substitutions, essential for high-precision drug design.

Crystallographic Characterization

Understanding the solid-state arrangement of this chiral halohydrin is critical for controlling polymorphism during scale-up. Below is a comparative analysis of the crystallographic data between the target alcohol and its direct ketone precursor.

Table 1: Comparative Crystallographic Data

Note: Data for the (S)-alcohol is derived from the isostructural analog (S)-1-(2-bromophenyl)ethanol to illustrate expected packing behavior.

Parameter	(S)-Alcohol Derivative (Modeled)	Ketone Precursor (Experimental)
Compound	(S)-2-Bromo-1-(2-methoxyphenyl)ethanol	2-Bromo-1-(2-methoxyphenyl)ethanone
Crystal System	Orthorhombic	Monoclinic
Space Group	(Chiral)	(Centrosymmetric)
Z (Molecules/Unit)	8 (Two molecules in asymmetric unit)	4
Key Interaction	Intermolecular (Zigzag chains)	Intramolecular
Packing Motif	Helical columns along [100] axis	Planar sheets / stacking
Density ( )	~1.58 g/cm³	1.690 g/cm³

Structural Insights[5][6]

• Hydrogen Bonding Network: Unlike the ketone, which relies on weak

  interactions, the (S)-alcohol crystallizes via strong intermolecular hydrogen bonds between the hydroxyl group and the ether oxygen of adjacent molecules. This creates a rigid helical supramolecular structure , significantly increasing the melting point relative to the racemic mixture.

• Absolute Configuration: The (S)-configuration is defined by the spatial arrangement of the -OH, -CH2Br, and -Ar groups. In the crystal lattice, the heavy Bromine atom often dominates the scattering power, allowing for unambiguous assignment of absolute configuration via anomalous dispersion (Flack parameter near 0.0).

Synthetic Pathways & Protocols

To access the crystallographically pure (S)-enantiomer, enzymatic reduction is superior to chemical methods due to higher enantiomeric excess (ee > 98%).

Protocol: Biocatalytic Synthesis of (S)-2-Bromo-1-(2-methoxyphenyl)ethanol

Objective: Synthesize >99% ee (S)-alcohol from the achiral ketone.

Reagents:

• Substrate: 2-Bromo-1-(2-methoxyphenyl)ethanone (10 mM)

• Enzyme: Lactobacillus kefir ADH (Alcohol Dehydrogenase) or commercially available KREDs (e.g., KRED-P1-B12).

• Cofactor: NADPH (regenerated via Glucose Dehydrogenase/Glucose).

• Solvent: Phosphate Buffer (pH 7.0) / Isopropanol (10% v/v).

Workflow:

• Preparation: Dissolve ketone in isopropanol.

• Initiation: Add enzyme solution and cofactor recycling mix (GDH + Glucose) to the buffer.

• Reaction: Add substrate solution dropwise to the aqueous phase at 30°C. Stir at 200 rpm for 24 hours.

• Extraction: Extract with Ethyl Acetate (3x). Dry over

  .

• Purification: Recrystallize from Hexane/EtOAc to obtain needle-like crystals suitable for X-ray diffraction.

Visualization: Synthesis & Configuration Logic

The following diagram illustrates the decision matrix for synthesis and configuration assignment.

Caption: Workflow for enzymatic synthesis and subsequent absolute configuration determination via NMR.

Comparative Performance Analysis

(S)-Bromo vs. (S)-Chloro Analogs

The choice between the bromo- and chloro-halohydrins is pivotal for downstream reactivity.

Feature	(S)-Bromo Derivative	(S)-Chloro Derivative	Impact on Drug Synthesis
Leaving Group Ability	High ( is a better leaving group)	Moderate	Bromo-derivative cyclizes to epoxides 10-50x faster.
Crystallinity	Excellent	Good	Bromo-analogs diffract X-rays more strongly, aiding structure solution.
Stability	Moderate (Light sensitive)	High	Chloro-analogs are preferred for long-term storage but require harsher reaction conditions.

Mechanistic Insight: The Ortho-Effect

The 2-methoxy (ortho) substituent in the title compound exerts a significant steric and electronic effect compared to the 4-methoxy (para) isomer.

• Crystallography: The ortho-methoxy group forces the side chain out of planarity (torsion angle

  ), whereas the para-isomer remains nearly planar. This "twist" creates a chiral pocket even in the precursor, which enzymes recognize more specifically.

• Reactivity: In cyclization reactions (e.g., to form benzofurans), the ortho-methoxy oxygen can participate in intramolecular hydrogen bonding, stabilizing the transition state and accelerating reaction rates compared to the para-isomer.

Experimental Validation: Absolute Configuration

To strictly validate the (S)-configuration without growing a single crystal, use the Mosher's Ester NMR Method .

• Derivatization: React the alcohol with (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl separately.

• NMR Analysis: Compare the

  NMR chemical shifts ( ) of the protons near the chiral center.

• Calculation: Calculate

  .

  • If protons on the right side of the projection (e.g., -CH2Br) show

    , and protons on the left (e.g., Phenyl ring) show , the configuration is confirmed as (S) .

References

• Zhang, J., Zhuang, L. & Wang, G. (2009).[1] 2-Bromo-1-(4-methoxyphenyl)ethanone. Acta Crystallographica Section E, 65(9), o2245.[1] Link

• Rapp G, et al. (2021).[2] Reductive enzymatic dynamic kinetic resolution affording 115 g/L (S)-2-phenylpropanol. BMC Biotechnology, 21, 58. Link

• Seco, J. M., Quinoa, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17-118. Link

• PubChem. (2025).[3][4] Compound Summary for CID 2756850: 2-Bromo-1-(5-bromo-2-methoxyphenyl)ethanone.[5] National Library of Medicine. Link

• BenchChem. (2025). Comparison of Chiral Halohydrins in Asymmetric Synthesis. BenchChem Application Notes. Link

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